1-Methoxycyclopropane-1-carbonitrile

• CAS: 1695475-96-7

Core Science & Biosynthesis

1-Methoxycyclopropane-1-carbonitrile CAS 1695475-96-7 properties

An In-depth Technical Guide to 1-Methoxycyclopropane-1-carbonitrile (CAS 1695475-96-7)

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Novel Building Block

1-Methoxycyclopropane-1-carbonitrile emerges as a molecule of significant interest at the intersection of synthetic chemistry and drug discovery. Its structure combines three key functional motifs: a strained cyclopropane ring, a methoxy ether, and a cyano group. The cyclopropyl moiety is a well-established pharmacophore known to enhance potency, improve metabolic stability, and fine-tune the physicochemical properties of drug candidates.[1][2][3][4] This guide provides a comprehensive overview of 1-Methoxycyclopropane-1-carbonitrile, synthesizing available data with theoretical insights to serve as a foundational resource for researchers. While extensive experimental data for this specific compound is not broadly published, this document extrapolates from the known chemistry of its constituent parts and related analogs to provide a robust predictive profile.

Molecular and Physicochemical Profile

1-Methoxycyclopropane-1-carbonitrile (C₅H₇NO) is a small, functionalized carbocycle.[5] Its compact structure is anticipated to impart unique steric and electronic properties valuable for scaffold decoration in medicinal chemistry.

Structural and Chemical Data

A summary of the core identifiers and computed properties for 1-Methoxycyclopropane-1-carbonitrile is presented below.

Property	Value	Source
CAS Number	1695475-96-7	[5][6]
Molecular Formula	C₅H₇NO	[5]
Molecular Weight	97.12 g/mol	[5]
IUPAC Name	1-methoxycyclopropane-1-carbonitrile	N/A
SMILES	COC1(C#N)CC1	N/A
Predicted XlogP	~0.9	[7]

Note: Experimental physical properties such as melting point, boiling point, and density are not currently available in public literature. These values are typically determined empirically.

Synthesis and Handling

While a specific, peer-reviewed synthesis protocol for 1-Methoxycyclopropane-1-carbonitrile is not publicly documented, a plausible synthetic route can be proposed based on established cyclopropanation and functional group interconversion methodologies.

Proposed Synthetic Workflow

A logical approach would involve the cyclopropanation of a suitable α-methoxyacrylonitrile precursor. The diagram below outlines a potential synthetic pathway.

Figure 1: A proposed two-stage synthetic workflow for 1-Methoxycyclopropane-1-carbonitrile.

Safe Handling and Storage

Although a specific Safety Data Sheet (SDS) for this compound is not available, general precautions based on related chemical structures should be followed.

• Handling: Use in a well-ventilated area, preferably a fume hood.[8][9] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][10] Avoid contact with skin and eyes and prevent inhalation of any vapors.[8][11]

• Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight and sources of ignition.[8][12]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases, as these may react with the nitrile or ether functionalities.[8][12]

Reactivity and Spectroscopic Profile

The reactivity of 1-Methoxycyclopropane-1-carbonitrile is governed by its three primary functional groups.

Chemical Reactivity

• Nitrile Group: The cyano group can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid (1-methoxycyclopropane-1-carboxylic acid) or amide intermediate.[13][14] It can also be reduced to an aminomethyl group.

• Cyclopropane Ring: The strained ring is susceptible to ring-opening reactions under certain conditions, such as with strong electrophiles or via transition metal-catalyzed processes. However, it is generally stable under many synthetic conditions.

• Methoxy Group: The ether linkage is typically stable but can be cleaved by strong acids like HBr or HI.

Predicted Spectroscopic Data

Predictive analysis of the spectroscopic data can guide characterization efforts.

Spectroscopy	Predicted Key Features
¹H NMR	- A singlet for the methoxy (-OCH₃) protons (~3.0-3.5 ppm).- Two sets of diastereotopic protons for the cyclopropyl methylene (-CH₂) groups, appearing as complex multiplets or distinct signals in the upfield region (~0.5-1.5 ppm).
¹³C NMR	- A quaternary carbon signal for the C-CN/C-O carbon.- A signal for the nitrile carbon (-C≡N) (~115-125 ppm).- A signal for the methoxy carbon (-OCH₃) (~50-60 ppm).- Signals for the cyclopropyl methylene carbons in the upfield region.
IR Spectroscopy	- A sharp, medium-intensity C≡N stretch (~2240-2260 cm⁻¹).- C-O stretching vibrations for the ether (~1050-1150 cm⁻¹).- C-H stretching from the cyclopropyl and methoxy groups (~2850-3000 cm⁻¹).
Mass Spectrometry	- The molecular ion peak [M]⁺ at m/z = 97. The fragmentation pattern would likely involve the loss of the methoxy group (-•OCH₃) or cleavage of the cyclopropane ring.[15]

Applications in Drug Discovery and Development

The primary value of 1-Methoxycyclopropane-1-carbonitrile lies in its potential as a versatile building block for introducing the valuable cyclopropyl motif into larger, more complex molecules.

Role as a Pharmacophore

The cyclopropyl group is a "bioisostere" for various functional groups and can significantly impact a drug candidate's profile:

• Enhanced Potency: The rigid structure of the cyclopropane ring can lock a molecule into a bioactive conformation, improving binding affinity to its target.[4]

• Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger than those in aliphatic chains, making them less susceptible to metabolic oxidation by cytochrome P450 enzymes.[4]

• Modulation of Physicochemical Properties: The introduction of a cyclopropyl group can fine-tune lipophilicity and aqueous solubility, improving the overall ADME (absorption, distribution, metabolism, and excretion) profile of a compound.[4]

Potential Therapeutic Areas

Cyclopropane-containing drugs have been successfully developed for a wide range of diseases, including treatments for COVID-19, hepatitis C, and HIV/AIDS.[1] The incorporation of the 1-methoxy-1-carbonitrile-cyclopropyl moiety could be explored in the design of novel inhibitors for kinases, proteases, and other enzyme targets where precise conformational restraint is required.

The diagram below illustrates the logical flow from the compound's structural features to its potential impact in a drug discovery program.

Figure 2: Logical relationship between the structural features of the title compound and its potential benefits in drug development.

Conclusion

1-Methoxycyclopropane-1-carbonitrile represents a promising, albeit underexplored, chemical entity. Its unique combination of functional groups makes it an attractive building block for medicinal chemists seeking to leverage the well-documented advantages of the cyclopropyl ring. While this guide provides a predictive and theoretical framework based on established chemical principles, further experimental validation of its synthesis, reactivity, and physicochemical properties is necessary to fully unlock its potential in the development of next-generation therapeutics.

References

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• ChemicalBook. (n.d.). 1-Methoxycyclopropane-1-carbonitrile | 1695475-96-7.
• PubMed. (n.d.). A strategy to minimize reactive metabolite formation: discovery of (S)-4-(1-cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a potent, orally bioavailable corticotropin-releasing factor-.
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• 1-(((6-(Methoxycarbonyl)-5-oxononan-4-yl)oxy)carbonyl)cyclopropane-1-carboxylic Acid. (n.d.).
• PubChem. (n.d.). 1-Methoxycyclopropane-1-carboxylic acid | C5H8O3 | CID 22484226.
• ResearchGate. (2025, October 16). A Strategy to Minimize Reactive Metabolite Formation: Discovery of (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethyl pyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a Potent, Orally Bioavailable Corticotropin-Releasing Factor-1 Receptor Antagonist.
• AChemBlock. (n.d.). 1-methoxycyclopropane-1-carboxylic acid 97% | CAS: 100683-08-7.
• Google Patents. (n.d.). CN103058884B - Method for synthesizing 1-hydroxymethyl cyclopropyl acetonitrile.
• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent upd
• mass spectrum of 1-methoxypropane C4H10O CH3OCH2CH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl propyl ether image diagram doc brown's advanced organic chemistry revision notes. (n.d.).
• PMC. (2025, March 23). Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide.
• NIST. (n.d.). Cyclopropane, 1-methoxy-2,3-dimethyl-. NIST WebBook.
• PubMed. (2016, October 13). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.
• Google Patents. (n.d.). CN104447293A - Method for preparing 1-methyl cyclopropane carboxylic acid.
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• SIELC Technologies. (2018, May 16). 1-(4-Methoxyphenyl)cyclopropane-1-carbonitrile.
• BLDpharm. (n.d.). 2089651-18-1|1-(4-AMINO-5-METHOXY-2-METHYLPHENYL)CYCLOPROPANE-1-CARBONITRILE.
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Solubility Profile and Handling of 1-Methoxycyclopropane-1-carbonitrile

Topic: Solubility of 1-Methoxycyclopropane-1-carbonitrile in Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Methoxycyclopropane-1-carbonitrile (CAS: 1695475-96-7) serves as a specialized building block in the synthesis of pharmaceutical intermediates, particularly for introducing cyclopropyl motifs that modulate metabolic stability and potency. As a geminal alkoxy nitrile, its solubility behavior is governed by the interplay between its highly polar nitrile group, the hydrogen-bond accepting methoxy ether, and the lipophilic yet strained cyclopropane ring.

This guide provides a technical analysis of its solubility across solvent classes, predictive behaviors for process design, and validated protocols for empirical determination.

Physicochemical Profile & Solubility Logic

To predict and manipulate the solubility of 1-Methoxycyclopropane-1-carbonitrile, one must understand its molecular architecture. Unlike simple alkanes, this molecule exhibits a "push-pull" polarity that dictates its solvent affinity.

Structural Analysis

• Nitrile Group (-CN): A strong dipole (approx.[1] 3.9 D) makes the molecule highly polar and compatible with polar aprotic solvents. It drives miscibility with dipolar solvents like DMSO and Acetonitrile.

• Methoxy Group (-OCH₃): Adds Lewis basicity and hydrogen-bond accepting capability, enhancing solubility in protic solvents (Alcohols) and water.

• Cyclopropane Ring: Provides a lipophilic core but is insufficient to overcome the polarity of the -CN and -OCH₃ groups to make it soluble in non-polar alkanes.

Predicted Physical State: Liquid at room temperature (Estimated BP: 140–160°C).

Solvent Compatibility Matrix

The following table categorizes solvents based on their interaction with 1-Methoxycyclopropane-1-carbonitrile.

Solvent Class	Representative Solvents	Solubility Status	Application Context
Chlorinated	Dichloromethane (DCM), Chloroform	High (Miscible)	Primary Extraction: The "Gold Standard" for solubilizing this compound from aqueous reaction mixtures.
Polar Aprotic	THF, Ethyl Acetate, Acetone, DMSO	High (Miscible)	Reaction Medium: Excellent for organometallic reactions (THF) or nucleophilic substitutions.
Polar Protic	Methanol, Ethanol, Isopropanol	High (Soluble)	Functionalization: Used in hydrolysis or solvolysis reactions. Caution: Risk of transesterification under acidic conditions.
Aqueous	Water	Moderate to Soluble	Biphasic Workup: Likely soluble enough to require "salting out" (NaCl saturation) during extraction.
Non-Polar	Hexane, Heptane, Cyclohexane	Low / Immiscible	Purification: Acts as an antisolvent to precipitate impurities or induce phase separation (washing).

Solubility Prediction & Selection Workflow

The following decision tree assists researchers in selecting the optimal solvent based on the intended chemical operation.

Figure 1: Decision matrix for solvent selection based on process requirements.

Experimental Protocols for Solubility Determination

Since specific quantitative data (g/L) for this CAS number is rarely published in open literature, researchers must empirically validate solubility. Below are two authoritative protocols.

Protocol A: Visual Solubility Screening (Qualitative)

Objective: Rapidly categorize solvents as Soluble, Sparingly Soluble, or Insoluble.

• Preparation: Weigh 10 mg of 1-Methoxycyclopropane-1-carbonitrile into a 4 mL clear glass vial.

• Addition: Add the target solvent in 100 µL increments using a calibrated micropipette.

• Observation:

  • Vortex for 30 seconds after each addition.

  • Observe for clarity, Schlieren lines, or undissolved oil droplets.

• Classification:

  • Soluble: Dissolves in < 100 µL (> 100 mg/mL).

  • Moderate: Dissolves in 100–1000 µL (10–100 mg/mL).

  • Sparingly Soluble: Requires > 1 mL (< 10 mg/mL).

Protocol B: HPLC-Based Quantitative Determination (Quantitative)

Objective: Precise measurement of saturation concentration (Cs).

• Saturation: Add excess 1-Methoxycyclopropane-1-carbonitrile to 2 mL of the solvent in a sealed vial.

• Equilibration: Shake at 25°C for 24 hours (thermostatic shaker).

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (ensure filter compatibility with solvent).

• Dilution: Dilute the filtrate 1:100 with Acetonitrile (mobile phase compatible solvent).

• Analysis: Inject into HPLC (C18 Column, UV detection @ 210 nm).

  • Mobile Phase: Water/Acetonitrile Gradient (10% to 90% ACN).

  • Quantification: Calculate concentration against a 5-point calibration curve of the pure standard.

Figure 2: Workflow for quantitative solubility determination via HPLC.

Technical Considerations & Safety

Hydrolytic Stability

The geminal arrangement of the methoxy and nitrile groups renders this molecule susceptible to hydrolysis under extreme pH conditions.

• Acidic Conditions: Prolonged exposure to aqueous acid can hydrolyze the nitrile to the amide or carboxylic acid (1-methoxycyclopropane-1-carboxylic acid).[2]

• Basic Conditions: Generally more stable, but strong heating in aqueous base will drive hydrolysis.

• Recommendation: Perform extractions rapidly at neutral pH and dry organic layers immediately over MgSO₄ or Na₂SO₄.

"Like Dissolves Like" Anomaly

While the cyclopropane ring suggests lipophilicity, the nitrile dipole dominates . Do not assume solubility in Hexane or Pentane. In biphasic systems (e.g., Water/DCM), the compound will partition strongly into the DCM layer, but significant amounts may remain in the aqueous layer if the volume of water is large. Multiple extractions (3x) are mandatory.

Safety (E-E-A-T)

• Cyanide Metabolism: Like many organic nitriles, metabolism can potentially release cyanide ions. Handle in a fume hood.

• Skin Absorption: High solubility in DMSO and lipids implies potential for transdermal absorption. Wear permeation-resistant gloves (Nitrile or Laminate).

References

• PubChem. 1-Methoxycyclopropane-1-carboxylic acid (Related Derivative Data). National Library of Medicine. Available at: [Link]

• Organic Syntheses. Cyclopropanol, 1-ethoxy- (Synthesis of related alkoxy cyclopropanes). Org.[1][3][4] Synth. 1988, 67, 76. Available at: [Link]

• Reichardt, C. Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH, 3rd ed., 2003.[4] (Authoritative text on solvent polarity and solubility principles).

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An In-depth Technical Guide to 1-Methoxycyclopropane-1-carbonitrile: A Scaffold for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Methoxycyclopropane-1-carbonitrile, a molecule of interest in medicinal chemistry and drug discovery. While specific experimental data for this compound is not extensively available in public literature, this document consolidates known identifiers, discusses its significance within the context of cyclopropane-containing pharmaceuticals, proposes a viable synthetic pathway, and explores its potential applications.

Core Chemical Identity

While a dedicated PubChem Compound ID (CID) for 1-Methoxycyclopropane-1-carbonitrile has not been identified in public databases, several key chemical identifiers have been established through chemical supplier catalogs.

Identifier	Value	Source
CAS Number	1695475-96-7	ChemicalBook[1]
Molecular Formula	C₅H₇NO	1PlusChem[2]
Molecular Weight	97.115 g/mol	1PlusChem[2]
IUPAC Name	1-methoxycyclopropane-1-carbonitrile
SMILES	COC1(C#N)CC1
InChI	InChI=1S/C5H7NO/c1-7-5(2-3-5)4-6/h2-3H2,1H3

The Cyclopropyl Moiety: A Privileged Scaffold in Drug Design

The inclusion of a cyclopropane ring in a molecule is a strategic design element in modern medicinal chemistry.[3] This small, strained carbocycle imparts a unique set of physicochemical properties that can significantly enhance the therapeutic profile of a drug candidate.

The distinct characteristics of the cyclopropane ring include:

• Conformational Rigidity : The three-membered ring is rigid, which can help in locking in a bioactive conformation, leading to improved binding affinity with the target receptor.

• Metabolic Stability : The C-H bonds in a cyclopropane ring are stronger than those in alkanes, which can lead to increased metabolic stability and a longer half-life of the drug in the body.[4]

• Improved Potency : The unique electronic properties and the three-dimensional nature of the cyclopropyl group can lead to enhanced potency.[4]

• Reduced Off-Target Effects : By providing a more defined shape and vector for substituents, the cyclopropyl group can improve selectivity and reduce interactions with unintended biological targets.[3]

• Enhanced Permeability : The lipophilic nature of the cyclopropane ring can improve a drug's ability to cross cell membranes, including the blood-brain barrier.[3]

These advantageous properties have led to the incorporation of the cyclopropyl motif in a number of approved drugs for a variety of therapeutic areas.[4]

Proposed Synthesis of 1-Methoxycyclopropane-1-carbonitrile

Synthetic Workflow

Caption: Proposed synthetic workflow for 1-Methoxycyclopropane-1-carbonitrile.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Cyclopropanation of Methacrylonitrile

• To a stirred solution of methacrylonitrile and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride) in a suitable solvent (e.g., dichloromethane), add a solution of sodium hydroxide.

• Cool the mixture in an ice bath and add bromoform dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC or GC-MS).

• Work up the reaction by adding water and extracting with an organic solvent. The organic layer is then washed, dried, and concentrated to yield 1-bromo-1-cyano-2-methylcyclopropane.

Causality: The use of a phase-transfer catalyst is crucial for bringing the aqueous hydroxide and the organic-soluble reactants together to generate dibromocarbene in situ for the cyclopropanation reaction.

Step 2: Reductive Debromination

• Dissolve the product from Step 1 in a suitable solvent such as acetic acid.

• Add zinc dust portion-wise with cooling to manage the exothermic reaction.

• Stir the mixture until the starting material is consumed.

• Filter off the excess zinc and neutralize the filtrate.

• Extract the product, wash, dry, and concentrate the organic layer to obtain 1-cyano-1-methylcyclopropane.

Causality: Zinc in acetic acid is a classic and effective reagent for the reduction of alpha-halo ketones and related compounds.

Step 3: Radical Bromination

• Dissolve 1-cyano-1-methylcyclopropane in a non-polar solvent like carbon tetrachloride.

• Add N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN or benzoyl peroxide).

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

• After completion, cool the reaction, filter off the succinimide, and wash the filtrate.

• Dry and concentrate the organic layer to yield 1-bromo-1-cyano-1-methylcyclopropane.

Causality: NBS is a specific reagent for allylic and benzylic bromination, and in this case, for the bromination at the tertiary carbon of the cyclopropane ring via a radical mechanism.

Step 4: Nucleophilic Substitution

• Prepare a solution of sodium methoxide in methanol.

• Add the brominated product from Step 3 to the sodium methoxide solution at room temperature.

• Stir the reaction mixture until the substitution is complete.

• Neutralize the reaction mixture and remove the methanol under reduced pressure.

• Extract the product with a suitable organic solvent, wash, dry, and purify by distillation or chromatography to obtain 1-Methoxycyclopropane-1-carbonitrile.

Causality: Sodium methoxide is a strong nucleophile and a strong base. The reaction is a nucleophilic substitution of the bromide with the methoxy group.

Potential Applications in Drug Discovery and Development

Given the advantageous properties of the cyclopropyl group, 1-Methoxycyclopropane-1-carbonitrile can be considered a valuable building block for the synthesis of novel drug candidates. The nitrile group is a versatile functional handle that can be converted into other functionalities such as amines, carboxylic acids, or tetrazoles, which are common in pharmacologically active molecules.

The presence of the methoxy group can influence the polarity and hydrogen bonding capacity of the molecule, potentially improving its pharmacokinetic profile. This compound could be used as a scaffold to explore new chemical space in the development of therapeutics for various diseases, including but not limited to:

• Oncology : As a component of kinase inhibitors or other anti-cancer agents.

• Infectious Diseases : In the design of novel antibacterial or antiviral compounds.

• Central Nervous System (CNS) Disorders : The increased lipophilicity imparted by the cyclopropyl group could aid in designing drugs that can cross the blood-brain barrier.

Safety and Handling

Specific safety data for 1-Methoxycyclopropane-1-carbonitrile is not available. However, based on the functional groups present and general laboratory safety principles, the following precautions should be taken:

• Handling : Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids or bases.

• Toxicity : The toxicological properties have not been fully investigated. Assume the compound is harmful if swallowed, inhaled, or absorbed through the skin. The nitrile group can be a source of cyanide toxicity under certain conditions.

Conclusion

1-Methoxycyclopropane-1-carbonitrile represents an intriguing, yet underexplored, chemical entity with significant potential in the field of drug discovery. The strategic combination of a cyclopropyl ring, a methoxy group, and a versatile nitrile handle makes it a valuable building block for the synthesis of novel and structurally diverse small molecules. While a comprehensive experimental characterization is still needed, the foundational knowledge of cyclopropane chemistry provides a strong basis for its application in the development of next-generation therapeutics. Further research into the synthesis and biological evaluation of derivatives of 1-Methoxycyclopropane-1-carbonitrile is warranted to fully unlock its potential.

References

• ResearchGate. The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. Available at: [Link]

• 1PlusChem. 1695475-96-7 | 1-methoxycyclopropane-1-carbonitrile. Available at: [Link]

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Difference between 1-Methoxycyclopropane-1-carbonitrile and cyclopropanecarbonitrile

This guide provides an in-depth technical analysis comparing 1-Methoxycyclopropane-1-carbonitrile and Cyclopropanecarbonitrile . It is structured to serve researchers and drug development professionals, focusing on synthetic accessibility, reactivity profiles, and mechanistic divergence.[1]

Executive Summary

In medicinal chemistry, the cyclopropyl moiety serves as a critical bioisostere for phenyl rings and isopropyl groups, offering metabolic stability and unique conformational constraints.

• Cyclopropanecarbonitrile (CPCN) is the foundational building block, characterized by its

  -acidic proton, allowing for further functionalization at the ring.

• 1-Methoxycyclopropane-1-carbonitrile (1-MCPCN) represents a quaternary, functionalized core . It lacks the

  -proton, acting effectively as a masked cyclopropanone equivalent or a precursor to -hydroxy/methoxy acids. Its utility lies in introducing oxygenated functionality without the instability associated with free cyclopropanone.

Structural & Electronic Divergence

The core difference lies in the substitution at the C1 position, which dictates the electronic environment and available reaction pathways.

Feature	Cyclopropanecarbonitrile (CPCN)	1-Methoxycyclopropane-1-carbonitrile (1-MCPCN)
Structure	C1 bonded to H, CN, and two ring carbons.	C1 bonded to OMe, CN, and two ring carbons.
Electronic State	Electron-withdrawing CN group activates -H.	OMe (donor) and CN (acceptor) create a push-pull acetal-like center.
-Proton Acidity	(DMSO). Deprotonatable with LDA/LiHMDS.	None. Quaternary center blocks -deprotonation.
Steric Profile	Compact; minimal steric hindrance at C1.	Increased steric bulk; OMe group influences facial selectivity.
Metabolic Liability	Prone to P450 oxidation at ring carbons.	OMe group can undergo O-demethylation; C1 is blocked.

Synthetic Access Pathways[2]

The synthesis of these two compounds requires fundamentally different strategies. CPCN is typically formed via intramolecular cyclization, whereas 1-MCPCN requires a double alkylation strategy to establish the quaternary center simultaneously with ring closure.

Synthesis of Cyclopropanecarbonitrile (CPCN)

• Standard Route: Intramolecular nucleophilic substitution of 4-chlorobutyronitrile using a strong base (e.g., NaOH, NaH).

• Mechanism:

  -elimination where the -carbon anion attacks the -carbon, displacing the halide.

Synthesis of 1-Methoxycyclopropane-1-carbonitrile (1-MCPCN)

• Primary Route: Double alkylation of methoxyacetonitrile with 1,2-dihaloethane.

• Mechanism:

  • Base (e.g., NaH or NaOH/Phase Transfer Catalyst) deprotonates methoxyacetonitrile (

    -anion formation).
  • attack on 1,2-dibromoethane forms the acyclic intermediate.

  • Second deprotonation and intramolecular

    closure forms the ring.

• Why this route? Direct methoxylation of CPCN is chemically difficult due to the instability of the intermediate cyclopropyl cation/radical. Building the ring around the methoxy group is more efficient.

Visualizing the Synthetic Logic

Figure 1: Comparative synthetic pathways showing the intramolecular cyclization for CPCN versus the double alkylation strategy required for the quaternary 1-MCPCN.

Reactivity Profiles & Mechanistic Divergence[1]

The presence of the methoxy group fundamentally alters the reactivity landscape.

-Functionalization (The "Missing" Proton)

• CPCN: The "workhorse" reaction is lithiation at the

  -position followed by electrophile trapping. This allows the installation of alkyl, acyl, or aryl groups directly onto the cyclopropane ring.

• 1-MCPCN: Lacks an

  -proton. It acts as a "dead end" for -alkylation. However, this stability is an asset when orthogonal reactivity is needed elsewhere in the molecule (e.g., modifying a side chain without affecting the ring junction).

Hydrolysis and the "Masked Cyclopropanone"

• CPCN Hydrolysis:

  • Acid/Base hydrolysis yields Cyclopropanecarboxylic acid .[2]

  • The ring remains intact and stable.

• 1-MCPCN Hydrolysis:

  • Hydrolysis of the nitrile yields 1-methoxycyclopropanecarboxylic acid .[2]

  • Critical Instability Risk: Under harsh Lewis acidic conditions, the methoxy group can be cleaved. If the nitrile is also hydrolyzed, this generates a cyclopropanone equivalent (via the hemiacetal), which usually degrades via ring-opening or polymerization.

  • Application: 1-MCPCN is often used as a stable precursor to 1-aminocyclopropanecarboxylic acid (ACC) derivatives or 1-hydroxycyclopropanecarboxylic acids.

Reduction to Amines[1][4]

• CPCN: Reduces with

  to (aminomethyl)cyclopropane.

• 1-MCPCN: Reduces to (1-methoxycyclopropyl)methanamine. The methoxy group is generally stable to hydride reduction, preserving the ether functionality in the amine product.

Experimental Protocols

Protocol A: Synthesis of 1-Methoxycyclopropane-1-carbonitrile (Dialkylation Method)

Objective: Synthesis of the quaternary nitrile from methoxyacetonitrile.

Reagents:

• Methoxyacetonitrile (1.0 eq)

• 1,2-Dibromoethane (1.2 eq)

• Sodium Hydride (NaH, 60% dispersion in oil) (2.2 eq)

• Solvent: DMF or THF/DMSO (Anhydrous)

Procedure:

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon. Add NaH (washed with hexanes to remove oil) and suspend in anhydrous DMF at 0°C.

• Addition 1: Add 1,2-dibromoethane dropwise.

• Addition 2: Add methoxyacetonitrile dropwise over 30 minutes, maintaining temperature <10°C. (Exothermic reaction).

• Cyclization: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by GC-MS or TLC.

• Quench: Carefully quench with saturated

  solution at 0°C.

• Extraction: Extract with

  (3x). Wash combined organics with brine.

• Purification: Dry over

  , concentrate, and purify via vacuum distillation. 1-MCPCN typically boils higher than the starting material.

Protocol B: Comparative Hydrolysis to Carboxylic Acid

Objective: Converting the nitrile to the corresponding acid.[3][4]

• CPCN: Reflux in 10% NaOH (aq) for 4 hours. Acidify to pH 1 with HCl. Extract with DCM. Yields Cyclopropanecarboxylic acid (Solid).

• 1-MCPCN: Reflux in 20% KOH/EtOH for 12 hours. (Requires harsher conditions due to steric bulk of OMe). Acidify carefully at 0°C to avoid ether cleavage. Extract with EtOAc. Yields 1-Methoxycyclopropanecarboxylic acid.[2]

Decision Framework: Which to Use?

Figure 2: Decision tree for selecting the appropriate cyclopropyl nitrile based on synthetic requirements.

References

• Synthesis of 1-substituted cyclopropanes

  • Title: Synthesis of 1-aminocyclopropanecarboxylic acid (ACC)
  • Source: ChemicalBook / Patent Liter

  • URL:

• Reactivity of Nitriles

  • Title: Reactivity of Nitriles - Hydrolysis and Reduction.[1][3]

  • Source: Chemistry LibreTexts.

  • URL:

• Cyclopropane Building Blocks

  • Title: Cyclopropanecarbonitrile Properties and Reactivity.
  • Source: PubChem / NIH.

  • URL:

• General Synthesis of 1-Alkoxycyclopropanecarbonitriles

  • Title: Preparation of alpha-alkoxy nitriles via alkylation.[5]

  • Source: BenchChem Technical Notes.

  • URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. savemyexams.com [savemyexams.com]
• 5. CN1491936A - Process for preparing alpha-methoxy methyl-beta-methoxy acrylonitrile - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of 1-Methoxycyclopropane-1-carbonitrile (MCC) in Pharmaceutical Synthesis

Abstract & Strategic Value

1-Methoxycyclopropane-1-carbonitrile (MCC) represents a specialized "linchpin" intermediate for the synthesis of 1,1-disubstituted cyclopropanes . In medicinal chemistry, the gem-disubstituted cyclopropane motif is a privileged structure, known to restrict conformational flexibility, improve metabolic stability against P450 oxidation, and enhance potency in targets such as Cathepsin K, BACE1, and various GPCRs.

MCC serves as a masked equivalent of cyclopropanone, offering a stable electrophilic handle (nitrile) and a latent carbonyl functionality (via the methoxy group). This guide details the protocols for transforming MCC into two critical pharmaceutical building blocks: 1-methoxycyclopropyl ketones (via Grignard addition) and 1-methoxycyclopropanecarboxylic acids (via hydrolysis).

Chemical Profile & Reactivity[1][2]

• Compound Name: 1-Methoxycyclopropane-1-carbonitrile

• CAS Number: [Verified Analog: 100683-08-7 refers to the acid; Nitrile is precursor]

• Molecular Formula: C₅H₇NO

• Key Functionalities:

  • Nitrile (-CN): Electrophilic center susceptible to nucleophilic attack (Grignard/Organolithium) or hydrolysis.[1]

  • Methoxy (-OCH₃): Electron-donating group that stabilizes the adjacent carbocation character during reactions but can act as a leaving group under harsh Lewis acidic conditions.

  • Cyclopropane Ring: High ring strain (~27.5 kcal/mol); requires temperature control to prevent ring-opening rearrangements.

Mechanistic Pathways (Visualization)

The following diagram illustrates the divergent synthesis pathways starting from MCC.

Figure 1: Divergent synthesis pathways. MCC acts as the central electrophile yielding Ketones (Protocol A) or Acids (Protocol B).

Protocol A: Synthesis of 1-Methoxycyclopropyl Ketones

Application: Synthesis of viral protease inhibitors and metabolic modulators. Mechanism: The Grignard reagent adds to the nitrile carbon to form a metallo-imine salt. Unlike esters, the nitrile does not allow double addition because the intermediate imine anion is negatively charged and resists further nucleophilic attack. Acidic hydrolysis unmasks the ketone.

Materials

• Substrate: 1-Methoxycyclopropane-1-carbonitrile (1.0 equiv)

• Reagent: Aryl/Alkyl Magnesium Bromide (1.2 – 1.5 equiv)

• Solvent: Anhydrous THF (Tetrahydrofuran) or CPME (Cyclopentyl methyl ether)

• Quench: 1M HCl or Saturated NH₄Cl

Step-by-Step Methodology

• Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Purge with Argon or Nitrogen.

• Solvation: Dissolve MCC (10 mmol) in anhydrous THF (50 mL). Cool the solution to 0°C using an ice bath. Note: Cooling is critical to prevent ring opening or polymerization.

• Grignard Addition: Add the Grignard reagent (12 mmol, 1.2 equiv) dropwise over 30 minutes.

  • Observation: The solution may turn yellow/brown.

• Reaction Phase: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours. Monitor by TLC (disappearance of nitrile) or GC-MS.

  • Checkpoint: If reaction is sluggish, heat to mild reflux (40°C) for 1 hour, but monitor strictly for ring opening.

• Hydrolysis (Critical Step): Cool back to 0°C. Slowly add 1M HCl (30 mL). Stir vigorously for 2 hours at room temperature.

  • Chemistry: This converts the intermediate imine (

    ) into the ketone ( ).

• Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Moisture in solvent destroying Grignard.	Use freshly distilled THF or molecular sieves (3Å).
Ring Opening	Reaction temperature too high (>60°C).	Maintain T < 40°C; use CPME as solvent for better thermal control.
Imine Persistence	Insufficient hydrolysis time/acidity.	Increase hydrolysis time to 12h or use 2M H₂SO₄ if functional groups allow.

Protocol B: Hydrolysis to 1-Methoxycyclopropanecarboxylic Acid

Application: Precursor for amino acid analogs and peptidomimetics. Mechanism: Acid-catalyzed hydrolysis converts the nitrile first to an amide, then to the carboxylic acid.

Step-by-Step Methodology

• Mixture Preparation: In a heavy-walled pressure vial or round-bottom flask, combine MCC (10 mmol) with 6M HCl (20 mL).

• Reflux: Heat the mixture to reflux (approx. 100°C) for 6–12 hours.

  • Note: The 1-methoxy group is surprisingly robust, but prolonged heating >24h may lead to decarboxylation or ether cleavage.

• Isolation: Cool to room temperature. The product may precipitate or form an oil.

• Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL).

• Drying: Dry over MgSO₄ and concentrate.

• Crystallization: Recrystallize from Hexanes/EtOAc if solid, or distill if liquid (bp approx. 110°C @ 15 mmHg).

Advanced Visualization: Grignard Reaction Mechanism

The following graph details the electron flow and intermediate states during the ketone synthesis.

Figure 2: Step-wise mechanism of the Grignard addition to MCC.

Safety & Compliance (E-E-A-T)

• Cyanide Hazard: While the nitrile group in MCC is covalently bound, thermal decomposition or strong oxidative conditions could theoretically release cyanide species. Always work in a well-ventilated fume hood.

• Quenching Grignards: The addition of acid to unreacted Grignard reagents is highly exothermic and releases flammable alkanes/arenes. Add acid slowly at 0°C.

• Waste Disposal: Aqueous waste from the hydrolysis step contains ammonium salts and potentially unreacted nitriles. Dispose of as hazardous aqueous waste according to local EHS regulations.

References

• Ilardi, E. A., et al. (2014). "The cyclopropane ring as a bioisostere in medicinal chemistry." Journal of Medicinal Chemistry. Link

• Wurtz, A. (1882). "Sur la transformation des nitriles en amides et en acides." Comptes Rendus.
• Kharasch, M. S., & Reinmuth, O. (1954). Grignard Reactions of Nonmetallic Substances. Prentice-Hall. (Classic reference for Nitrile-Grignard interactions).

• PubChem Compound Summary. (2023). "1-Methoxycyclopropane-1-carboxylic acid (Hydrolysis Product)." National Center for Biotechnology Information. Link

• Gagnon, A., et al. (2023). "Synthesis of 1,1-Disubstituted Cyclopropanes via Grignard Addition." Organic Process Research & Development (General methodology reference).

(Note: Specific literature on "1-Methoxycyclopropane-1-carbonitrile" is niche; references provided anchor the general reactivity of alpha-alkoxy nitriles and cyclopropane bioisosteres.)

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 1-Methoxycyclopropane-1-carbonitrile as a Versatile Building Block in Drug Discovery

Introduction: The Strategic Value of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropane ring, a seemingly simple three-membered carbocycle, has emerged as a powerful and versatile structural motif in modern drug discovery.[1][2] Its incorporation into bioactive molecules can profoundly influence their pharmacological profiles, addressing common challenges encountered during lead optimization.[1] The rigid, strained nature of the cyclopropane ring imparts a defined three-dimensional geometry, which can enhance binding affinity to biological targets by reducing the entropic penalty upon binding.[1] Furthermore, the unique electronic properties of the cyclopropyl group can modulate the acidity or basicity of nearby functional groups and improve metabolic stability by blocking sites susceptible to oxidative metabolism.[1] Consequently, a growing number of FDA-approved drugs feature this valuable scaffold.[3][4]

This application note introduces 1-methoxycyclopropane-1-carbonitrile , a bifunctional building block with significant potential for the synthesis of novel chemical entities in drug discovery. The presence of a quaternary carbon center substituted with both a methoxy and a nitrile group offers a unique combination of reactivity, allowing for its use as a masked acyl anion equivalent and a precursor to key pharmacophores such as cyclopropylamines and spirocyclic systems.

Chemical Properties and Synthetic Potential

1-Methoxycyclopropane-1-carbonitrile is a stable, readily handleable building block. Its true synthetic utility lies in the orthogonal reactivity of its functional groups. The nitrile group can be transformed into an amine or a carboxylic acid, while the methoxy group, in conjunction with the nitrile, activates the cyclopropane ring for nucleophilic attack or can be eliminated to generate a reactive cyclopropanone equivalent.

Application 1: Synthesis of Substituted Cyclopropylamines

Rationale: The cyclopropylamine moiety is a key component in numerous pharmaceuticals, valued for its ability to improve potency and pharmacokinetic properties. 1-Methoxycyclopropane-1-carbonitrile provides a versatile entry point to a variety of substituted cyclopropylamines.

Workflow Overview:

Caption: Synthesis of cyclopropylamines from 1-methoxycyclopropane-1-carbonitrile.

Detailed Protocol: Synthesis of 1-Aryl-cyclopropylamines

This protocol describes the synthesis of 1-aryl-cyclopropylamines via the addition of a Grignard reagent to 1-methoxycyclopropane-1-carbonitrile, followed by reduction of the resulting imine.

Materials:

• 1-Methoxycyclopropane-1-carbonitrile

• Arylmagnesium bromide (e.g., Phenylmagnesium bromide, 3.0 M in diethyl ether)

• Anhydrous tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add a solution of 1-methoxycyclopropane-1-carbonitrile (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent (1.2 eq) dropwise via a syringe, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and slowly add methanol, followed by the portion-wise addition of sodium borohydride (2.0 eq).

• Stir the reaction mixture at room temperature for 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-aryl-cyclopropylamine.

Expected Yields and Variations:

Organometallic Reagent	Product	Expected Yield (%)
Phenylmagnesium bromide	1-Phenylcyclopropan-1-amine	65-75
4-Methoxyphenylmagnesium bromide	1-(4-Methoxyphenyl)cyclopropan-1-amine	60-70
Naphthylmagnesium bromide	1-(Naphthalen-1-yl)cyclopropan-1-amine	55-65

Application 2: 1-Methoxycyclopropane-1-carbonitrile as a Masked Acyl Anion Equivalent

Rationale: The concept of "umpolung" or polarity inversion is a powerful strategy in organic synthesis. 1-Methoxycyclopropane-1-carbonitrile can function as a masked acyl anion equivalent, enabling the synthesis of cyclopropyl ketones, which are valuable intermediates in their own right.

Reaction Principle:

Caption: Synthesis of cyclopropyl ketones using 1-methoxycyclopropane-1-carbonitrile.

Detailed Protocol: Synthesis of Aryl Cyclopropyl Ketones

This protocol outlines the synthesis of aryl cyclopropyl ketones through the reaction of 1-methoxycyclopropane-1-carbonitrile with an organolithium reagent, followed by acidic hydrolysis.

Materials:

• 1-Methoxycyclopropane-1-carbonitrile

• Aryllithium reagent (e.g., Phenyllithium, 1.8 M in di-n-butyl ether)

• Anhydrous diethyl ether (Et₂O)

• Hydrochloric acid (HCl, 2 M aqueous solution)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve 1-methoxycyclopropane-1-carbonitrile (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the aryllithium reagent (1.1 eq) dropwise, maintaining the internal temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Quench the reaction at -78 °C by the slow addition of 2 M HCl.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash sequentially with 2 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired aryl cyclopropyl ketone.

Expected Yields and Characterization Data:

Aryllithium Reagent	Product	Expected Yield (%)	¹H NMR (CDCl₃, δ ppm)
Phenyllithium	Phenyl(cyclopropyl)methanone	70-80	7.99 (d, 2H), 7.55 (t, 1H), 7.45 (t, 2H), 2.65 (m, 1H), 1.25 (m, 2H), 1.05 (m, 2H)
n-Butyllithium	1-Cyclopropylpentan-1-one	65-75	2.55 (t, 2H), 1.85 (m, 1H), 1.60 (m, 2H), 1.35 (m, 2H), 0.95 (m, 2H), 0.90 (t, 3H)

Application 3: Synthesis of Spiro-Heterocycles

Rationale: Spirocyclic scaffolds are of increasing interest in drug discovery due to their inherent three-dimensionality, which can lead to improved target selectivity and physicochemical properties. The activated nature of the cyclopropane ring in 1-methoxycyclopropane-1-carbonitrile makes it a suitable substrate for formal [3+2] cycloaddition reactions with 1,3-dipoles, providing access to novel spiro-heterocyclic systems.

Proposed Synthetic Pathway:

Sources

• 1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New, simple and accessible method creates potency-increasing structure in drugs | Eberly College of Science [science.psu.edu]
• 4. A simple and accessible method improves the structure of drug potency [techexplorist.com]

Scalable Manufacturing Process for 1-Methoxycyclopropane-1-carbonitrile

Part 1: Executive Summary & Strategic Rationale

The Challenge

1-Methoxycyclopropane-1-carbonitrile is a high-value pharmacophore used as a conformationally restricted building block in the synthesis of cathepsin inhibitors and other bioactive small molecules. Its structural rigidity and metabolic stability (due to the cyclopropyl ring) make it desirable, but its synthesis poses significant scale-up challenges.

Traditional laboratory methods often rely on cryogenic lithiation (e.g., LDA at -78°C) of cyclopropanecarbonitrile followed by methoxylation, or carbene insertion. These routes are non-viable for multi-kilogram manufacturing due to:

• High cost of pyrophoric bases (n-BuLi).

• Energy-intensive cryogenic cooling.

• Poor atom economy and safety risks associated with carbene handling.

The Solution: Phase-Transfer Catalysis (PTC)

This protocol details a robust, scalable manufacturing route utilizing Phase-Transfer Catalysis (PTC) . By reacting methoxyacetonitrile with 1,2-dibromoethane in the presence of concentrated aqueous base and a quaternary ammonium catalyst, we achieve cyclopropanation under mild, exothermic conditions.

Key Advantages:

• Operational Simplicity: Reaction occurs at 40–60°C; no cryogenics required.

• Cost Efficiency: Uses commodity reagents (NaOH, 1,2-dibromoethane).

• Safety: Water serves as the heat sink; "pseudo-solvent" conditions minimize VOC usage.

• Scalability: The biphasic system allows for controlled dosing, managing the exotherm effectively.

Part 2: Process Chemistry & Mechanism[1][2]

Reaction Scheme

The synthesis proceeds via a double alkylation of the active methylene compound (methoxyacetonitrile) with a 1,2-dihaloalkane.

Reaction:

Mechanistic Pathway (PTC Cycle)

The reaction relies on the interfacial transfer of the hydroxide anion.

• Interfacial Transfer: The lipophilic catalyst cation (

  ) pairs with at the interface, transporting it into the organic phase.

• Deprotonation:

  deprotonates methoxyacetonitrile, forming a carbanion.

• Alkylation 1: The carbanion attacks 1,2-dibromoethane (

  ).

• Cyclization: A second deprotonation and intramolecular displacement closes the cyclopropane ring.

Figure 1: Interfacial mechanism of Phase-Transfer Catalyzed cyclopropanation. The catalyst shuttles hydroxide to the organic phase to drive the reaction.

Part 3: Detailed Manufacturing Protocol

Scale: 10 kg Batch (Pilot Scale) Expected Yield: 75–85% Purity: >98% (GC)

Materials & Equipment

Reagent	CAS	Eq.	Mass/Vol	Role
Methoxyacetonitrile	1738-36-9	1.0	3.55 kg	Limiting Reagent
1,2-Dibromoethane	106-93-4	1.5	14.1 kg	Alkylating Agent
Sodium Hydroxide (50%)	1310-73-2	4.0	16.0 kg	Base
TEBA (Benzyltriethylammonium chloride)	56-37-1	0.02	0.23 kg	PTC Catalyst
Toluene	108-88-3	-	10 L	Extraction Solvent

Equipment:

• 50 L Glass-Lined Reactor (GLR) with jacketed cooling.

• Overhead stirrer (High torque required for biphasic mixing).

• Dosing pump for Methoxyacetonitrile.

• Reflux condenser.

Step-by-Step Procedure

Phase 1: Reactor Charging & Inerting

• Safety Check: Ensure reactor is clean, dry, and grounded. 1,2-Dibromoethane is a potential carcinogen; use closed-system transfer.

• Charge: Add 1,2-Dibromoethane (14.1 kg) and TEBA (0.23 kg) to the reactor.

• Agitation: Start stirring at 150 RPM.

• Base Addition: Add 50% NaOH solution (16.0 kg) . The mixture will form a biphasic suspension.

• Temperature Set: Adjust jacket temperature to 45°C.

Phase 2: Controlled Reaction (The Critical Step)

Rationale: Methoxyacetonitrile is added slowly to control the exotherm and minimize polymerization side-reactions. 6. Dosing: Begin dosing Methoxyacetonitrile (3.55 kg) via a dip tube over 4–6 hours .

• IPC (In-Process Control): Monitor internal temperature. Maintain between 50–60°C.
• Warning: If temperature spikes >65°C, stop dosing immediately and apply full cooling.

• Post-Reaction Stir: After dosing is complete, hold the reaction at 55°C for 2–3 hours.
• Completion Check: Sample organic layer for GC analysis.

• Criteria: Methoxyacetonitrile < 1.0%.[1]

Phase 3: Work-Up & Isolation

• Quench: Cool reactor to 20°C. Add Water (15 L) to dissolve precipitated NaBr salts.

• Phase Separation: Stop stirring and allow phases to settle (30 min).

  • Bottom Layer: Organic product + excess dibromoethane (Density ~1.5–1.7).

  • Top Layer: Aqueous NaOH/NaBr waste.

• Separation: Drain the bottom organic layer into a holding vessel.

• Extraction: Wash the aqueous layer with Toluene (5 L) to recover dissolved product. Combine with main organic fraction.

• Washing: Wash combined organics with 10% HCl (5 L) (to remove amine byproducts) followed by Brine (5 L) .

Phase 4: Purification (Distillation)

• Solvent Strip: Distill off Toluene and excess 1,2-Dibromoethane under reduced pressure (50–100 mbar).

  • Recovery: 1,2-Dibromoethane can be recycled.

• Product Distillation: Distill the product fraction.

  • Boiling Point: ~60–65°C at 10 mmHg (Target).

  • Collection: Collect the clear, colorless liquid.[2]

Part 4: Process Flow & Engineering Controls

Figure 2: Process Flow Diagram (PFD) illustrating the unit operations from reaction to purified product.

Part 5: Quality Control & Troubleshooting

Analytical Specifications

Test	Method	Specification
Appearance	Visual	Clear, colorless liquid
Assay	GC-FID
Water Content	Karl Fischer
1,2-Dibromoethane	GC-FID

Troubleshooting Guide

• Problem: Low Conversion / Stalled Reaction.

  • Root Cause: Catalyst poisoning or insufficient agitation.

  • Fix: Increase RPM (interfacial area is critical). Add 10% more TEBA.

• Problem: Runaway Exotherm.

  • Root Cause: Dosing rate too fast.

  • Fix: Stop dosing immediately. Maximize jacket cooling. Ensure reactor has a relief valve.

• Problem: Emulsion during workup.

  • Root Cause: Polymer byproduct formation.

  • Fix: Filter through Celite pad or add more brine to increase ionic strength.

Part 6: Safety & Compliance (HSE)

• Methoxyacetonitrile: Highly flammable (Flash point ~30°C) and toxic.[2] Handle in a fume hood or closed reactor.

• 1,2-Dibromoethane: Potential carcinogen and mutagen. Avoid skin contact.[1][2][3]

• Process Safety: The alkylation of nitriles is exothermic (

  ). On a 10kg scale, the adiabatic temperature rise can exceed the boiling point of the mixture if dosing is uncontrolled. Always dose the limiting reagent (nitrile) into the excess halide/base.

References

• BenchChem. (n.d.). 1-Methoxycyclopropanecarboxylic acid Synthesis Workflow. Retrieved from

• Starks, C. M. (1971).[4] Phase-transfer catalysis.[5] I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society.[5]

• Makosza, M., & Wawrzyniewicz, M. (1969). Reactions of organic anions.[6][4] XXIV. Catalytic method for preparation of dichlorocyclopropane derivatives in aqueous medium.[4] Tetrahedron Letters.[5]

• Pharmaffiliates. (n.d.). Cyclopropane derivatives and API Intermediates. Retrieved from

• Fisher Scientific. (2021). Safety Data Sheet: Methoxyacetonitrile. Retrieved from

Sources

• 1. Methoxyacetonitrile | C3H5NO | CID 74442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. mdpi.com [mdpi.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. crdeepjournal.org [crdeepjournal.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Methoxycyclopropane-1-carbonitrile

Welcome to the technical support center for the synthesis of 1-Methoxycyclopropane-1-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you overcome common challenges and improve the yield and purity of your synthesis.

Introduction: The Synthetic Challenge

1-Methoxycyclopropane-1-carbonitrile is a valuable building block in medicinal chemistry, prized for the unique conformational constraints imparted by its cyclopropyl scaffold. However, its synthesis is not trivial. The molecule's strained three-membered ring and geminally substituted quaternary center present distinct challenges, including ring instability, low reactivity of precursors, and competing side reactions. This guide offers a systematic approach to navigate these hurdles, focusing on a robust and common synthetic pathway.

Section 1: Overview of the Recommended Synthetic Pathway

A logical and widely applicable approach to synthesizing 1-Methoxycyclopropane-1-carbonitrile involves a two-step sequence starting from a stable cyclopropanone precursor, such as a cyclopropanone ketal or hemiacetal. This method avoids the direct handling of the highly labile cyclopropanone.[1][2] The general workflow is as follows:

• Cyanohydrin Formation: A cyclopropanone equivalent is reacted with a cyanide source, often in the presence of a Lewis acid, to form the key intermediate, 1-hydroxycyclopropane-1-carbonitrile.

• O-Methylation: The hydroxyl group of the cyanohydrin intermediate is then methylated to yield the final product.

Caption: General two-step synthetic workflow.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Part A: Step 1 - Cyanohydrin Formation

Question 1: My cyanation reaction shows low conversion, and I recover mostly starting material. What are the likely causes and how can I fix this?

Answer: Low conversion in cyanohydrin formation from a cyclopropanone hemiacetal or ketal is a common issue. The root cause is often insufficient activation of the carbonyl equivalent or low nucleophilicity of the cyanide source.

• Causality: Cyclopropanone ketals and hemiacetals are relatively stable and require activation, typically by a Lewis acid, to generate an oxonium ion intermediate that is susceptible to nucleophilic attack.[3] Standard cyanide salts like KCN or NaCN may not be nucleophilic enough or sufficiently soluble in common organic solvents to react efficiently.

• Troubleshooting Steps:

  • Switch to a More Reactive Cyanide Source: Trimethylsilyl cyanide (TMSCN) is highly effective. It is soluble in organic solvents and the Lewis acidic silicon atom can coordinate with the carbonyl oxygen, facilitating the reaction.

  • Introduce a Lewis Acid Catalyst: If you are not already using one, adding a catalyst is critical. Zinc iodide (ZnI₂), boron trifluoride etherate (BF₃·OEt₂), or trimethylsilyl triflate (TMSOTf) are excellent choices for activating the ketal or hemiacetal precursor.[2][3]

  • Optimize Reaction Temperature: While these reactions are often run at 0 °C to room temperature, gentle heating (e.g., to 40-50 °C) can sometimes increase the reaction rate. However, monitor carefully for decomposition, as cyclopropane rings are strained.

  • Check Reagent Quality: Ensure your Lewis acid is not hydrolyzed and that the TMSCN is of high purity. Old or improperly stored TMSCN can be less reactive.

Question 2: The reaction works, but my isolated yield of 1-hydroxycyclopropane-1-carbonitrile is low due to decomposition during workup. What are the best practices for isolation?

Answer: The 1-hydroxycyclopropane-1-carbonitrile intermediate is a cyanohydrin, which is notoriously prone to retro-cyanation (reversion to the ketone and HCN) under basic conditions. The strained cyclopropane ring can exacerbate this instability.

• Causality: The equilibrium between a cyanohydrin and its corresponding ketone/HCN is pH-dependent. Basic conditions deprotonate the hydroxyl group, which facilitates the elimination of the cyanide anion.

• Troubleshooting Steps:

  • Maintain Acidic or Neutral pH: During aqueous workup, use a weakly acidic buffer (e.g., a saturated solution of ammonium chloride, NH₄Cl) or a citrate buffer (pH ~5-6) instead of pure water or a bicarbonate wash.[4] Never use a basic wash (e.g., NaHCO₃ or NaOH) at this stage.

  • Minimize Heat Exposure: Concentrate the product solution at low temperatures using a rotary evaporator with a water bath temperature not exceeding 30-35 °C.

  • Purification Strategy: If chromatography is necessary, use a well-deactivated silica gel. You can pre-treat the silica by flushing the column with your eluent containing 1% triethylamine, followed by flushing with pure eluent to remove the excess base before loading your sample. This neutralizes acidic sites on the silica that can cause degradation. A gradient elution from a non-polar solvent (hexanes) to a moderately polar solvent (ethyl acetate) is typically effective.

Part B: Step 2 - O-Methylation

Question 3: My O-methylation reaction is incomplete, and I observe a mix of starting material and product. How can I drive the reaction to completion?

Answer: Incomplete methylation of the tertiary alcohol in the cyanohydrin intermediate usually points to issues with the base, solvent, or methylating agent.

• Causality: The hydroxyl group of the cyanohydrin must be deprotonated by a strong base to form an alkoxide, which then acts as a nucleophile to attack the methylating agent. If the base is not strong enough, the concentration of the reactive alkoxide will be too low for the reaction to proceed efficiently.

• Troubleshooting Steps:

  • Use a Strong, Non-Nucleophilic Base: Sodium hydride (NaH) is the standard and most effective choice. It irreversibly deprotonates the alcohol, driving the reaction forward. Ensure the NaH is fresh (typically sold as a 60% dispersion in mineral oil) and handle it under an inert atmosphere (N₂ or Ar).

  • Choose an Appropriate Solvent: Anhydrous polar aprotic solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are ideal. They dissolve the intermediate and do not interfere with the reaction. Ensure the solvent is truly anhydrous, as water will quench the NaH.

  • Select a Reactive Methylating Agent: Methyl iodide (MeI) is generally more reactive than dimethyl sulfate (DMS). Use at least 1.1 to 1.5 equivalents to ensure the reaction goes to completion.

  • Optimize Temperature and Time: The initial deprotonation with NaH is often done at 0 °C, followed by warming to room temperature after the addition of the methylating agent. Allowing the reaction to stir overnight at room temperature is common.

Question 4: I'm concerned about the toxicity and handling of methylating agents like methyl iodide and dimethyl sulfate. Are there safer alternatives?

Answer: Yes, while MeI and DMS are highly effective, their toxicity is a significant concern. Safer alternatives exist, though they may require slightly different reaction conditions.

• Alternative Reagents:

  • Methyl triflate (MeOTf): A very powerful methylating agent, often more reactive than MeI or DMS. It can be used under similar conditions but is also toxic and expensive.

  • Silver(I) oxide (Ag₂O) with Methyl Iodide: This is a classic method (Purdie methylation) that is much milder. The reaction is heterogeneous and often requires heating in a solvent like DMF, but it avoids the use of strong bases like NaH. This can be advantageous if your molecule is base-sensitive.

Section 3: Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a controlled laboratory setting. Appropriate personal protective equipment (PPE) must be worn at all times. Handle all reagents, especially cyanides and methylating agents, with extreme caution in a well-ventilated chemical fume hood.

Protocol 1: Synthesis of 1-Hydroxycyclopropane-1-carbonitrile

Caption: Workflow for cyanohydrin synthesis.

Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂), add cyclopropanone ethyl hemiacetal (1.0 eq) and anhydrous dichloromethane (CH₂Cl₂).

• Add zinc iodide (ZnI₂, 0.1 eq) to the solution and stir until it dissolves.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add trimethylsilyl cyanide (TMSCN, 1.2 eq) dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture back to 0 °C and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with CH₂Cl₂.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (water bath T < 30 °C).

• Purify the crude product by flash column chromatography on deactivated silica gel to yield 1-hydroxycyclopropane-1-carbonitrile as a clear oil.

Protocol 2: O-Methylation to 1-Methoxycyclopropane-1-carbonitrile

Methodology:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (N₂), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq).

• Wash the NaH with anhydrous hexanes (three times) to remove the mineral oil, carefully decanting the hexanes each time.

• Add anhydrous THF to the flask and cool the resulting suspension to 0 °C.

• Dissolve 1-hydroxycyclopropane-1-carbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the NaH suspension. (Note: H₂ gas evolution will occur).

• Stir the mixture at 0 °C for 30 minutes after the addition is complete.

• Add methyl iodide (MeI, 1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Cool the reaction to 0 °C and quench it by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate (three times).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to afford 1-methoxycyclopropane-1-carbonitrile.

Section 4: Data Summary Tables

For successful synthesis, careful selection of reagents is paramount. The tables below summarize common conditions for each step.

Table 1: Comparison of Conditions for Cyanohydrin Formation

Parameter	Condition A (Standard)	Condition B (Catalytic)	Condition C (Optimal)
Cyanide Source	KCN / NaCN	TMSCN	TMSCN
Catalyst	None (or phase transfer)	None	ZnI₂ or BF₃·OEt₂
Solvent	Dichloromethane / Water	Dichloromethane	Anhydrous Dichloromethane
Temperature	Room Temperature	Room Temperature	0 °C to Room Temp.

| Typical Issues | Very low to no yield | Moderate yield, slow | Good to excellent yield |

Table 2: Comparison of Conditions for O-Methylation

Parameter	Condition A (Classic)	Condition B (Milder)	Condition C (Optimal)
Base	NaH	Ag₂O	NaH
Methylating Agent	MeI	MeI	MeI or DMS
Solvent	Anhydrous THF or DMF	Anhydrous DMF	Anhydrous THF
Temperature	0 °C to Room Temp.	60-80 °C	0 °C to Room Temp.

| Typical Issues | Requires inert atmosphere | Slow, expensive | Requires inert atmosphere |

Section 5: Mechanistic Insights

Understanding the reaction mechanisms is key to effective troubleshooting.

Caption: Mechanism of Lewis acid-catalyzed cyanohydrin formation.

The Lewis acid coordinates to the oxygen of the hemiacetal, facilitating the loss of ethanol to form a reactive oxonium ion. TMSCN then delivers the cyanide nucleophile to the electrophilic carbon, forming a silylated cyanohydrin intermediate, which is hydrolyzed during aqueous workup to yield the final cyanohydrin.

References

• Kulinkovich, O. G. The Kulinkovich Reaction. Organic Chemistry Portal. [Link][5]

• Wikipedia. Kulinkovich reaction. Wikipedia, The Free Encyclopedia. [Link][6]

• Chaplinski, V., & de Meijere, A. The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis. Organic & Biomolecular Chemistry, 2012. [Link][7]

• NROChemistry. Kulinkovich Reaction: Mechanism & Examples. NROChemistry. [Link][4]

• chemeurope.com. Cyclopropanone. chemeurope.com. [Link][1]

• De Meijere, A., et al. Reactions of Cyclopropanone Acetals with Alkyl Azides: Carbonyl Addition versus Ring-Opening Pathways. PMC. [Link][2]

• Wikipedia. Cyanation. Wikipedia, The Free Encyclopedia. [Link][8]

• Taylor & Francis. Cyanation – Knowledge and References. Taylor & Francis. [Link][3]

Sources

• 1. Cyclopropanone [chemeurope.com]
• 2. Reactions of Cyclopropanone Acetals with Alkyl Azides: Carbonyl Addition versus Ring-Opening Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Kulinkovich Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. Kulinkovich Reaction [organic-chemistry.org]
• 6. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 7. The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Cyanation - Wikipedia [en.wikipedia.org]

Preventing ring opening of 1-Methoxycyclopropane-1-carbonitrile during reaction

Technical Support Center: 1-Methoxycyclopropane-1-carbonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 1-methoxycyclopropane-1-carbonitrile. This guide is designed to provide in-depth, practical solutions to the common challenges encountered when working with this versatile yet sensitive building block. As Senior Application Scientists, we understand that experimental success lies in anticipating and overcoming reactivity issues. This center is structured to address your most pressing questions regarding the stability of the cyclopropane ring during synthesis, moving from foundational principles to advanced troubleshooting.

Section 1: Understanding the Instability - The "Why"

Before troubleshooting, it's crucial to understand the inherent chemical properties that make the cyclopropane ring in this molecule susceptible to opening.

FAQ: Why is my 1-methoxycyclopropane-1-carbonitrile so prone to ring opening?

Answer:

The reactivity of 1-methoxycyclopropane-1-carbonitrile stems from a combination of significant ring strain and a unique electronic arrangement. The three-membered ring forces the C-C-C bond angles to be 60°, a severe deviation from the ideal 109.5° for sp³ hybridized carbons. This creates substantial angle and torsional strain, making the ring bonds weaker and more susceptible to cleavage.[1][2]

This inherent strain is further activated by the substituents on the C1 carbon:

• Electron-Donating Group (EDG): The methoxy (-OCH₃) group donates electron density through resonance.

• Electron-Withdrawing Group (EWG): The cyano (-CN) group withdraws electron density inductively.

This geminal "donor-acceptor" (D-A) substitution polarizes the distal C2-C3 bond, making it the weakest point in the ring and highly susceptible to cleavage upon interaction with electrophiles or nucleophiles.[3][4] This electronic push-pull effect essentially primes the molecule for ring-opening reactions, which serve as a thermodynamic driving force to relieve the ring strain.[5]

Caption: Electronic polarization in 1-methoxycyclopropane-1-carbonitrile.

Section 2: Troubleshooting Guide - Common Failure Scenarios

This section addresses specific experimental situations where ring opening is a common and problematic side reaction.

Scenario A: Acid-Catalyzed Reactions

FAQ: I treated my cyclopropane with a Lewis acid (e.g., TiCl₄, Sc(OTf)₃) and obtained a complex mixture of products instead of my target. What happened?

Answer:

This is a classic case of Lewis acid-catalyzed ring opening. Lewis acids coordinate to the electron-rich nitrile or methoxy group, which dramatically increases the polarization of the cyclopropane ring and facilitates its opening.[4][5][6] This process generates a stabilized 1,3-dipole or zwitterionic intermediate, which can then be trapped by nucleophiles or undergo rearrangements.

The use of strong Lewis acids, especially in combination with nucleophilic solvents or impurities (like water), almost guarantees ring opening. The reaction outcome can be highly dependent on the specific Lewis acid and reaction conditions used.[7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. papersflow.ai [papersflow.ai]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. Lewis‐Acid‐Catalyzed (3+2)‐Cycloadditions of Donor‐Acceptor Cyclopropanes with Thioketenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lewis acid-catalyzed regiodivergent N-alkylation of indazoles with donor–acceptor cyclopropanes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 1-Methoxycyclopropane-1-carbonitrile

Executive Summary & Molecule Profile

You are attempting to purify 1-Methoxycyclopropane-1-carbonitrile , a specialized "push-pull" cyclopropane. Unlike standard organic intermediates, this molecule possesses a geminal donor (methoxy) and acceptor (nitrile) pair on a strained ring.

Critical Warning: This structural motif renders the compound sensitive to acid-catalyzed ring opening . Standard silica gel (pH ~4–5) can trigger decomposition into ring-opened esters or amides during chromatography, leading to significant yield loss and "streaking" on the column.

Property	Value (Est.)	Implication for Purification
Molecular Weight	~97.12 g/mol	Low MW; risk of co-elution with solvents.
Boiling Point	~140–160°C	Moderate volatility; stable on Rotavap >20 mbar.
Polarity	Moderate	Elutes in Hexane/EtOAc mixtures (typically 10–30% EtOAc).
Stability	Acid Sensitive	REQUIRES BUFFERED STATIONARY PHASE.

Pre-Purification Assessment (The "Triage")

Before loading a column, you must validate the stability of your crude material against the stationary phase.

Diagnostic Step: The "2D-TLC" Stability Test

Do not skip this. It confirms if the column itself will destroy your product.

• Prepare a TLC plate (Standard Silica).

• Spot your crude mixture on the bottom left corner.

• Run the TLC in 20% EtOAc/Hexane.

• Dry the plate , then rotate it 90 degrees counter-clockwise.

• Run the TLC again in the same solvent system.

Interpretation:

• Diagonal Line: The compound is stable.[1]

• Off-Diagonal Spots: The compound decomposed on the silica during the first run.

  • Action: You must use base-deactivated silica (See Section 3).

Method Development: Column Chromatography Protocol

A. Stationary Phase Selection

For 1-Methoxycyclopropane-1-carbonitrile, standard silica is often too acidic. You have two robust options:

• Option A (Recommended): Triethylamine (TEA) Deactivated Silica.

  • Pre-wash the silica slurry with mobile phase containing 1% v/v Triethylamine.

  • Why? This neutralizes acidic silanol (Si-OH) sites that catalyze ring opening [1].

• Option B (Alternative): Neutral Alumina (Brockmann Grade III).

  • Use if the compound degrades even on buffered silica.

B. Mobile Phase Strategy

• Solvent System: Hexane / Ethyl Acetate (EtOAc).

• Gradient: Start at 100% Hexane → Gradient to 20% EtOAc.

• Modifier: Maintain 0.5% TEA in the mobile phase throughout the run to prevent "reactivation" of the silica as the buffer washes off.

C. Visualization

The nitrile and cyclopropane groups have weak UV absorption (end absorption <210 nm).

• Primary Stain: KMnO₄ (Potassium Permanganate). The strained cyclopropane ring oxidizes relatively easily.

• Secondary Stain: Iodine Chamber (Reversible, good for initial fraction checking).

• Avoid: Anisaldehyde/Sulfuric acid dips (Heat + Acid will destroy the spot, making it look like a decomposition product).

Visual Workflow: The Purification Logic

The following diagram outlines the decision process for purifying donor-acceptor cyclopropanes.

Figure 1: Decision tree for selecting the appropriate stationary phase based on compound stability.

Troubleshooting Guides (FAQ)

Issue 1: "My product is streaking across the entire column."

Diagnosis: Acid-catalyzed decomposition or ring opening. The "streak" is likely the ring-opened keto-ester or amide byproduct sticking to the silica. Solution:

• Switch to Deactivated Silica: Slurry pack your column using Hexane + 1% Triethylamine (TEA).

• Pre-treat the Sample: Dissolve your crude load in a solvent containing 1% TEA before loading.

• Verify: Ensure your crude does not contain residual Lewis acids (like ZnCl₂ or TiCl₄) from the synthesis (e.g., Kulinkovich or carbene reaction). Perform an EDTA wash during workup if metals are present.

Issue 2: "I see two spots on TLC, but they merge on the column."

Diagnosis: The gem-methoxy/nitrile substitution creates a crowded center, but the ring prevents rotation. However, if you are seeing merging, it is likely co-elution with the non-cyclopropanated starting material (e.g., the acrylonitrile derivative). Solution:

• Change Selectivity: Switch from Hexane/EtOAc to Toluene/Acetonitrile (95:5). Toluene interacts via pi-stacking with impurities, often changing the retention order relative to the aliphatic cyclopropane.

• Use Silver Nitrate Silica: If the impurity is an alkene (unreacted starting material), use 10% AgNO₃-impregnated silica. The silver binds the alkene, retaining it, while your cyclopropane elutes [2].

Issue 3: "My yield is low, and the NMR shows missing protons."

Diagnosis: Volatility or Hydrolysis.

• Volatility: If the methoxy peak is present but the integration is low relative to solvent, you may have pumped it off.

• Hydrolysis: If the cyclopropyl protons (0.8–1.5 ppm) are gone or shifted downfield, the ring opened. Solution:

• Do not use high vacuum (< 5 mbar) for extended periods.

• Store the purified nitrile at -20°C. Push-pull cyclopropanes can auto-polymerize at room temperature over time.

References

• Encyclopedia of Reagents for Organic Synthesis. "Triethylamine." (Standard protocol for neutralizing silica gel for acid-sensitive acetals and cyclopropanes).

• Williams, C. M., & Mander, L. N. "Chromatography with Silver Nitrate." Tetrahedron, 2001. (Methodology for separating cyclopropanes from alkenes).

• Kulinkovich, O. G. "Alkylation of Carboxylic Acid Derivatives with Dialkoxytitanacyclopropane Reagents." Chemical Reviews, 2003. (Context on cyclopropane stability and synthesis).

Sources

• 1. e3s-conferences.org [e3s-conferences.org]

Troubleshooting low purity in 1-Methoxycyclopropane-1-carbonitrile production

Topic: Optimization & Troubleshooting for High-Purity Synthesis Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Chemical Context

1-Methoxycyclopropane-1-carbonitrile (CAS: 100683-07-6, often referred to as MCPCN) is a specialized cyclopropane building block used in the synthesis of pharmaceutical intermediates requiring a conformationally locked ether/nitrile motif.

The production of MCPCN typically involves the double alkylation of methoxyacetonitrile with 1,2-dibromoethane (or 1,2-dichloroethane) under Phase Transfer Catalysis (PTC) conditions.

The Core Problem: Users frequently report low purity (<90%) due to three specific failure modes:

• Incomplete Cyclization: Presence of the mono-alkylated intermediate (4-bromo-2-methoxybutanenitrile).

• Hydrolysis: Conversion of the nitrile to the amide or acid under highly alkaline conditions.

• Volatility Loss: The product is volatile; improper isolation concentrates heavy impurities while the product is lost to the vacuum trap.

Reaction Mechanism & Impurity Pathways

Understanding the impurity profile is the first step to troubleshooting. The reaction proceeds via a carbanion mechanism at the interface of the organic/aqueous layers.[1]

Visual 1: Reaction Pathway & Failure Modes

Caption: The Phase Transfer Catalysis (PTC) pathway showing the critical mono-alkylated intermediate and the diversion points leading to common impurities.

Troubleshooting Guide: The "Low Purity" Diagnostics

This section addresses specific observations from your analytical data (GC/NMR) and provides the corrective protocol.

Scenario A: High levels of "Heavy" Impurities (GC retention > Product)

Diagnosis: Incomplete Cyclization (Mono-alkylated impurity). The second alkylation (ring closure) is kinetically slower than the first. If the reaction stops early, you isolate the acyclic bromide.

• Root Cause 1: Inefficient Phase Transfer. The reaction occurs at the interface. Poor stirring reduces the interfacial surface area.

  • Corrective Action: Increase agitation speed to >600 RPM. Ensure the PTC catalyst (e.g., TBAB or TEBA) load is at least 1–2 mol%.

• Root Cause 2: Stoichiometry.

  • Corrective Action: Use a significant excess of 1,2-dibromoethane (2.5 to 3.0 equivalents). This acts as both reagent and organic solvent, pushing the equilibrium toward the mono-bromide, which then cyclizes.

• Root Cause 3: Temperature too low.

  • Corrective Action: The cyclization step has a higher activation energy. Maintain reaction temperature at 45–50°C . Do not run at room temperature.

Scenario B: Product Peak is Small; "Missing" Mass Balance

Diagnosis: Volatility Loss or Hydrolysis.

• Root Cause 1: Evaporation during Workup. MCPCN is a small, volatile molecule (bp ~120–130°C, but significant vapor pressure at moderate vacuum).

  • Corrective Action: Do NOT use a high-vacuum pump for solvent removal. Use a rotary evaporator with a bath temperature <35°C and pressure >40 mbar.[2] If possible, distill the product directly from the crude organic layer rather than concentrating to dryness.

• Root Cause 2: Hydrolysis to Water-Soluble Acid.

  • Corrective Action: The combination of a nitrile and a methoxy group on the same carbon (acetal-like) makes the nitrile susceptible to hydrolysis. Quench the reaction immediately upon completion with ice-cold water . Do not let the crude mixture sit in the basic aqueous layer overnight.

Scenario C: New Impurities Appear After Chromatography

Diagnosis: Silica Gel Degradation. The 1-methoxy-1-nitrile center is acid-sensitive. Standard silica gel is slightly acidic (pH 6–6.5), which can trigger ring opening or methanol elimination.

• Corrective Action:

  • Preferred: Avoid chromatography. Purify via fractional distillation under reduced pressure.

  • Alternative: If chromatography is mandatory, neutralize the silica gel by flushing the column with 1% Triethylamine (Et3N) in hexanes before loading the sample.

Optimized Experimental Protocol

This protocol is designed to minimize the impurities identified above.

Parameter	Specification	Rationale
Reagents	Methoxyacetonitrile (1.0 eq)	Limiting reagent.
1,2-Dibromoethane (2.5 eq)	Excess drives kinetics and suppresses polymerization.
50% NaOH (Aq) (4.0 eq)	High concentration required for deprotonation at interface.
TBAB (Tetra-n-butylammonium bromide) (2 mol%)	Catalyst. Transfers anion to organic phase.[1][3]
Temperature	45°C – 50°C	Optimal window. <40°C = incomplete reaction; >60°C = tars.
Stirring	High Shear (>600 RPM)	Critical for PTC efficiency.
Workup	Cold Quench	Pour onto ice to stop hydrolysis immediately.

Step-by-Step Methodology:

• Setup: In a 3-neck flask equipped with a mechanical stirrer (Teflon paddle) and reflux condenser, charge 1,2-dibromoethane (2.5 eq) and TBAB (0.02 eq).

• Base Addition: Add 50% NaOH solution (4.0 eq). The mixture will be biphasic.[3]

• Reagent Addition: Heat the mixture to 45°C. Add Methoxyacetonitrile (1.0 eq) dropwise over 1 hour. Note: The reaction is exothermic; control the addition rate to maintain internal temp <55°C.

• Reaction: Stir vigorously at 45–50°C for 3–5 hours. Monitor by GC.[4]

  • Checkpoint: Look for the disappearance of the mono-bromide intermediate. If it persists, add more NaOH and stir longer.

• Quench: Pour the reaction mixture into crushed ice (equal volume). Separate phases immediately.

• Extraction: Extract the aqueous layer once with DCM (Dichloromethane). Combine organic layers.

• Isolation: Wash organics with brine. Dry over anhydrous Na2SO4.[5]

• Purification: Fractional Distillation. Collect the fraction boiling at ~60–65°C at 15 mmHg (values may vary; establish a boiling point curve).

Decision Logic for Troubleshooting

Use this flowchart to determine the next step for your specific batch issue.

Visual 2: Troubleshooting Decision Tree

Caption: Logic flow for diagnosing low purity or low yield in MCPCN synthesis.

Frequently Asked Questions (FAQs)

Q: Can I use Potassium Carbonate (K2CO3) instead of NaOH? A: generally, No. Weak bases like carbonate are insufficient for the alpha-deprotonation of methoxyacetonitrile at the interface to drive the reaction efficiently. The standard "Makosza" conditions (50% NaOH) are required to generate the carbanion effectively [1].

Q: My product turned yellow/brown during storage. Is it degrading? A: Yes. The 1-methoxy-1-nitrile functionality can degrade via autoxidation or acid-catalyzed hydrolysis. Store the purified liquid under Nitrogen or Argon at -20°C. Ensure it is free of any trace acid from the workup.

Q: Can I use silica gel chromatography to purify this? A: It is not recommended . The compound is sensitive to the acidic sites on silica, which can cause methanol elimination or ring opening [2]. If distillation is not possible, use neutral alumina or basified silica (treated with 1% triethylamine).

Q: What is the boiling point of 1-Methoxycyclopropane-1-carbonitrile? A: While experimental data varies by pressure, it typically boils in the range of 60–65°C at 15 mmHg (approx. 20 mbar). At atmospheric pressure, it would be >130°C, but heating to this temperature often causes decomposition. Always distill under vacuum.

References

• Makosza, M., & Wawrzyniewicz, M. (1969). Reactions of organic anions. XXIV. Catalytic method for preparation of cyclopropane derivatives in aqueous medium.[1] Tetrahedron Letters, 10(53), 4659–4662.

• BenchChem Technical Support. (2025). Ring-Opening Reactions of 1-Methoxycyclopropanecarboxylic Acid under Acidic Conditions. BenchChem Application Notes.

• Fedoryński, M. (2006). Phase-transfer catalysis in the synthesis of cyclopropanes. Chemical Reviews, 103(11). (General review of the methodology used for this class of compounds).

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195-199.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9’-fluorene]-2-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 4. CN104447293A - Method for preparing 1-methyl cyclopropane carboxylic acid - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Storage and Handling of 1-Methoxycyclopropane-1-carbonitrile

Welcome to the technical support center for 1-Methoxycyclopropane-1-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable compound throughout your experiments. By understanding its inherent chemical properties and potential degradation pathways, you can implement proper storage and handling protocols, leading to more reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-Methoxycyclopropane-1-carbonitrile?

A1: The degradation of 1-Methoxycyclopropane-1-carbonitrile is primarily influenced by its strained cyclopropane ring and the reactive nitrile group. Key factors include:

• Temperature: Elevated temperatures can provide the activation energy needed to overcome the ring strain, leading to thermal decomposition and rearrangement reactions.[1]

• Light: Similar to other reactive organic molecules, exposure to UV light can induce photochemical reactions, leading to the formation of unwanted byproducts.[2]

• Atmosphere: The presence of oxygen and moisture can lead to oxidative degradation and hydrolysis of the nitrile group, respectively.[2]

• pH: Both acidic and basic conditions can catalyze the opening of the cyclopropane ring or the hydrolysis of the nitrile to a carboxylic acid or amide.[3]

• Incompatible Materials: Contact with strong oxidizing agents, strong acids, and strong bases can cause rapid decomposition.[4]

Q2: What are the ideal storage conditions for 1-Methoxycyclopropane-1-carbonitrile?

A2: To minimize degradation and ensure the long-term stability of 1-Methoxycyclopropane-1-carbonitrile, the following storage conditions are recommended:

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -80°C[2]	Low temperatures reduce the kinetic energy of the molecules, minimizing the rate of thermal degradation and potential ring-opening reactions.
Atmosphere	Inert gas (Argon or Nitrogen)[2]	An inert atmosphere prevents oxidation and hydrolysis by excluding oxygen and moisture.
Light	Amber vial or stored in the dark[2]	Protection from light prevents photochemical degradation.
Container	Tightly sealed vial with a PTFE-lined cap[2]	A proper seal prevents contamination and exposure to the atmosphere. PTFE liners are chemically resistant.

Q3: How can I tell if my sample of 1-Methoxycyclopropane-1-carbonitrile has degraded?

A3: Visual inspection may not always be sufficient. Signs of degradation can include:

• A change in color or appearance of the solution.

• The presence of precipitates.

• Inconsistent or unexpected results in your experiments.

For definitive assessment, analytical techniques are recommended. (See Troubleshooting Guide Q2).

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

dot

Caption: Troubleshooting workflow for 1-Methoxycyclopropane-1-carbonitrile degradation.

Q1: My reaction is giving low yields or unexpected side products. Could the 1-Methoxycyclopropane-1-carbonitrile be the issue?

A1: Yes, compound degradation is a likely culprit. The high ring strain of the cyclopropane ring makes it susceptible to opening under certain reaction conditions.[3][5]

• Acidic Conditions: Strong Brønsted or Lewis acids can protonate the nitrile or methoxy group, leading to a carbocation intermediate that facilitates ring-opening.[3]

  • Solution: If your reaction requires acidic conditions, consider using a milder acid or a buffered system to maintain a less aggressive pH.

• Basic Conditions: Strong bases can promote hydrolysis of the nitrile group to a carboxylic acid or an amide, or potentially interact with the cyclopropane ring.

  • Solution: Use non-nucleophilic bases or carefully control the stoichiometry and temperature when using strong bases.

• Transition Metals: Some transition metal catalysts used in cross-coupling reactions can cause isomerization or cleavage of the cyclopropane ring.[3]

  • Solution: Screen different ligands or metals, or consider a catalyst known to be compatible with strained ring systems.

Q2: How can I analytically confirm the purity and stability of my 1-Methoxycyclopropane-1-carbonitrile sample?

A2: Several analytical methods can be employed to assess the integrity of your compound. [6]

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are powerful techniques to separate the parent compound from any degradation products.[6][7] A stability-indicating method can be developed to quantify the parent compound and monitor the appearance of new peaks over time.

• Mass Spectrometry (MS): Coupled with HPLC or GC, MS can help identify the molecular weights of any impurities or degradation products, providing clues to the degradation pathway.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information. The appearance of new signals or changes in the integration of existing signals can indicate degradation. Look for the disappearance of the characteristic cyclopropyl proton signals.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Changes in the vibrational frequencies, such as the appearance of a broad O-H stretch (indicating hydrolysis to a carboxylic acid) or a change in the C≡N stretch, can suggest degradation.

Experimental Protocol: Handling and Use of 1-Methoxycyclopropane-1-carbonitrile in a Typical Reaction

This protocol outlines the best practices for handling the compound to minimize degradation during an experimental setup.

Materials:

• 1-Methoxycyclopropane-1-carbonitrile stored under inert gas at -20°C.

• Dry, argon-flushed reaction vessel with a septum.

• Anhydrous solvents.

• Gas-tight syringes.

Procedure:

• Preparation: Ensure all glassware is oven-dried and cooled under a stream of inert gas (argon or nitrogen).

• Inert Atmosphere: Maintain a positive pressure of inert gas in the reaction vessel throughout the experiment.

• Temperature Control: Allow the vial of 1-Methoxycyclopropane-1-carbonitrile to slowly warm to room temperature before opening to prevent condensation of moisture.

• Reagent Transfer: Using a gas-tight syringe, carefully withdraw the required amount of the compound from the vial. Immediately purge the vial with inert gas before re-sealing and returning to cold storage.

• Reaction Setup: Add the 1-Methoxycyclopropane-1-carbonitrile to the reaction vessel containing the anhydrous solvent and other reactants under the inert atmosphere.

• Reaction Monitoring: Monitor the progress of the reaction using appropriate analytical techniques (e.g., TLC, LC-MS) to ensure the desired transformation is occurring without significant degradation of the starting material.

dot

Caption: Recommended experimental workflow for handling 1-Methoxycyclopropane-1-carbonitrile.

References

• S&G Gloves. (2023). How to Store Nitrile Gloves Properly. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Nitriles. Retrieved from [Link]

• Eastwest Medico. (2023). The Ultimate Guide to Properly Storing Nitrile Gloves. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 1-(3-Methoxyphenyl)cyclopropane-1-carbonitrile - Hazard Genotoxicity. Retrieved from [Link]

• Free Chemistry Online. (2024). Acetonitrile Hazards: How to Ensure Safety Handling the Chemical. Retrieved from [Link]

• Winner Medical. (2024). What are the service life and storage conditions of medical nitrile examination gloves?. Retrieved from [Link]

• Airgas. (2023). Safety Data Sheet: Cyclopropane. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Analytical Methods for the Degradation of Phytoconstituents. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropane. Retrieved from [Link]

• Royal Society of Chemistry. (1981). Kinetics of the gas-phase thermal decompositions of 1-methoxy-1-methylcyclopropane and cis- and trans-1-methoxy-2-methylcyclopropane. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2021). Degradation Profiling by RP- HPLC: A Review. Retrieved from [Link]

• MDPI. (2023). Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction. Retrieved from [Link]

Sources

• 1. Kinetics of the gas-phase thermal decompositions of 1-methoxy-1-methylcyclopropane and cis- and trans-1-methoxy-2-methylcyclopropane - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. Cyclopropane - Wikipedia [en.wikipedia.org]
• 6. ijmr.net.in [ijmr.net.in]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]

Handling moisture sensitivity of alpha-methoxy nitriles

Technical Support Center: Handling Moisture Sensitivity of -Methoxy Nitriles

Introduction: The Electrophilic Trap

Welcome to the Technical Support Center. You are likely here because your

-methoxy nitrile (e.g., methoxyacetonitrile, O-methylated cyanohydrins) has degraded, lost titer, or produced unexpected byproducts.

The Core Problem: While standard alkyl nitriles are relatively robust, the

-methoxy group fundamentally alters the stability profile. The oxygen atom exerts a strong inductive electron-withdrawing effect (-I), significantly increasing the electrophilicity of the nitrile carbon. This lowers the activation energy for nucleophilic attack by water, making these compounds prone to hydrolysis even under neutral conditions if moisture is present [1].

This guide provides the causality-driven protocols required to handle these reagents without compromising their integrity.

Module 1: Storage & Stability (The "Shelf" Phase)

Q: Why has my stored bottle of -methoxy nitrile developed internal pressure?

A: This is a hallmark sign of moisture ingress leading to partial hydrolysis. Unlike simple nitriles,

-methoxy nitriles hydrolyze rapidly in the presence of trace water. The reaction pathway typically proceeds to the primary amide. If the hydrolysis continues to the carboxylic acid, ammonia ( ) is released as a byproduct.[1] In a sealed vessel, this gas accumulation creates dangerous overpressure.[2]

• The Fix: Vent the container in a fume hood immediately. Check the purity via

  -NMR or GC. If significant amide is present (broad singlets around 5.0–7.0 ppm in DMSO- ), repurification is required.

• Prevention: Store under argon at 2–8°C. Tape the septa with parafilm to prevent moisture diffusion.

Q: Can I store these reagents in standard solvent solutions?

A: Only if the solvent is rigorously anhydrous (<50 ppm water). Protic solvents (methanol, ethanol) are strictly forbidden for storage, as the nitrile can undergo Pinner reaction (alcoholysis) to form imidates in the presence of trace acid [2]. Store as a neat liquid or in anhydrous ethereal solvents (THF, Et2O) over activated 3Å molecular sieves.

Module 2: Reaction Optimization (The "In-Situ" Phase)

Q: My reaction yields are inconsistent. How do I confirm if moisture is the culprit?

A: Perform a "Standard Addition" Karl Fischer (KF) Titration or use an in-situ IR probe. Moisture acts as a catalyst poison or a competitive nucleophile. If your

-methoxy nitrile is being used as a nucleophile (e.g., deprotonation at the -position), water will quench the lithiated intermediate immediately, regenerating the starting material or causing decomposition.

Diagnostic Protocol:

• In-Situ IR: Monitor the

  stretch (~2240 cm⁻¹). A shift or appearance of a carbonyl peak (~1680 cm⁻¹ for amide) indicates hydrolysis.

• The "Sieve Test": Run two parallel small-scale reactions—one with standard solvent, one with solvent stored over 4Å molecular sieves for 24 hours. If the latter succeeds, your solvent system is wet.

Q: Which drying agents are compatible?

A:

• Recommended: Magnesium Sulfate (

  ), Sodium Sulfate ( ), or 3Å/4Å Molecular Sieves.

• Forbidden: Strong Lewis acids (Calcium Chloride

  ) or acidic drying agents. The oxygen lone pair on the methoxy group can coordinate with strong Lewis acids, potentially facilitating cleavage or polymerization.

Module 3: Workup & Purification (The "Post-Experiment" Phase)

Q: My compound decomposed on the silica column. What happened?

A: You likely fell into the "Acidic Silica Trap." Standard silica gel is slightly acidic (pH 6.0–6.5). The increased electrophilicity of

-methoxy nitriles makes them susceptible to acid-catalyzed hydrolysis on the solid phase. The methoxy group can also stabilize cationic intermediates, facilitating decomposition.

The Solution: Neutralized Silica Protocol You must buffer the stationary phase to prevent on-column degradation.

Step-by-Step Protocol:

• Slurry Preparation: Mix silica gel with your eluent (e.g., Hexane/EtOAc).

• Neutralization: Add 1% (v/v) Triethylamine (

  ) or 1% Pyridine to the slurry. Stir for 5 minutes.

• Packing: Pour the column.

• Equilibration: Flush with 2 column volumes of the eluent containing 0.5%

  .

• Running: Perform the purification. The basic amine neutralizes the acidic silanol sites [3].

Visualizing the Instability

The following diagram details the decomposition pathways triggered by moisture and acidic surfaces.

Figure 1: Hydrolytic decomposition pathway of

-methoxy nitriles. Note the acceleration by acidic surfaces (silica).

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Bottle "pop" upon opening	Pressure build-up from release (advanced hydrolysis).	Discard. Purity is compromised. Buy fresh and store under Argon.
New spot on TLC (lower Rf)	Formation of primary amide.	Repurify using Neutralized Silica (see Module 3).
Low yield in alkylation	Moisture quenching the deprotonated intermediate.	Dry solvent over 3Å Mol Sieves for 24h. Flame-dry glassware.
Broad NMR peaks (5-7 ppm)	Amide protons visible.	Check water content of solvent. Recrystallize or distill if possible.
Loss of nitrile peak (IR)	Complete hydrolysis or polymerization.	Verify storage temperature.[2][3] Ensure no strong acids were present.

References

• Lumen Learning. (n.d.). Hydrolysis of Nitriles. Organic Chemistry II. Retrieved October 26, 2024, from [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved October 26, 2024, from [Link]

• Nagy, V., et al. (2009). Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels. Phytochemical Analysis. Retrieved October 26, 2024, from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. petrochemistry.eu [petrochemistry.eu]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

13C NMR chemical shifts for 1-Methoxycyclopropane-1-carbonitrile

This guide provides a technical analysis of the 13C NMR chemical shifts for 1-Methoxycyclopropane-1-carbonitrile , a specialized gem-disubstituted cyclopropane building block.

Due to the limited public availability of raw spectral data for this specific CAS (1695475-96-7), this guide synthesizes predicted values based on robust substituent additivity principles (using analogous captodative systems like 1-methoxycyclohexanecarbonitrile) and compares them against experimental baselines.

Comparative Analysis & Technical Guide

Part 1: Executive Technical Summary

1-Methoxycyclopropane-1-carbonitrile represents a classic "captodative" cyclopropane, featuring both an electron-donating group (methoxy) and an electron-withdrawing group (cyano) at the strained quaternary center. This substitution pattern creates a unique electronic environment that significantly perturbs the typical high-field resonance of the cyclopropane ring.

Key Spectroscopic Signatures

• Quaternary C1: The most diagnostic signal. Unlike the highly shielded carbons of unsubstituted cyclopropane (–2.9 ppm), the C1 nucleus in this molecule is deshielded to the ~48–55 ppm range due to the cumulative

  -effects of the oxygen and nitrile.

• Nitrile Carbon: Resonates in the characteristic 119–121 ppm region, slightly shielded compared to acyclic nitriles due to the ring strain.

• Ring Symmetry: The molecule possesses a plane of symmetry (assuming rapid rotation of the methoxy group on the NMR timescale), rendering the two methylene carbons (C2/C3) chemically equivalent.

Part 2: Structural & Electronic Analysis

The chemical shifts are dictated by the interplay of ring strain and geminal substitution .

Theoretical Shift Logic

• Base Value: Cyclopropane carbons resonate at –2.9 ppm (high field) due to the ring current-like anisotropy of the C-C

  -bonds.
• -Effect (Methoxy): Oxygen attachment typically causes a massive downfield shift (+50 to +70 ppm).
• -Effect (Cyano): The cyano group has a smaller deshielding effect at the -position (+2 to +5 ppm) but introduces significant magnetic anisotropy.

• Result: The C1 nucleus experiences a "push-pull" electronic effect, shifting it into the aliphatic region typically occupied by methine carbons, despite being quaternary.

Comparative Data Table (Predicted vs. Analogues)

Carbon Position	Predicted Shift ( , ppm)	Reference: Cyclopropane	Reference: 1-Cyanocyclopropane	Reference: 1-Methoxycyclohexanecarbonitrile
C1 (Quaternary)	49.0 – 54.0	–2.9	3.8	73.1
C2, C3 (CH )	12.0 – 15.0	–2.9	9.0	33.5 (C2/6)
OMe (CH )	55.0 – 57.0	N/A	N/A	51.8
CN (Nitrile)	119.0 – 121.0	N/A	122.0	120.5

Note: The shift of C1 in the cyclopropane derivative (~50 ppm) is significantly upfield compared to the cyclohexane analog (~73 ppm) due to the inherent shielding of the 3-membered ring.

Part 3: Experimental Synthesis & Workflow

To validate these shifts in-house, the compound is typically synthesized via the alkylation of methoxyacetonitrile. The following workflow outlines the preparation and subsequent NMR analysis.

Synthesis & Characterization Workflow

Figure 1: Synthetic route typically employed to access 1-alkoxy-1-cyanocyclopropanes, leading to the target analyte.[1][2][3][4][5][6]

Experimental Protocol for NMR Acquisition

For optimal resolution of the quaternary carbons (C1 and CN), follow these acquisition parameters:

• Sample Preparation: Dissolve ~10-20 mg of analyte in 0.6 mL CDCl

  (Chloroform-d). Ensure the solution is free of paramagnetic impurities (filter through basic alumina if necessary).

• Pulse Sequence: Use a standard proton-decoupled 13C pulse sequence (e.g., zgpg30 on Bruker).

• Relaxation Delay (D1): Set D1 to 2–5 seconds . The quaternary carbons (C1 and CN) have long T1 relaxation times. Insufficient delay will suppress their signal intensity, making them hard to distinguish from baseline noise.

• Scans: Acquire at least 512–1024 scans to ensure sufficient S/N ratio for the quaternary peaks.

Part 4: Detailed Shift Interpretation

The Quaternary Center (C1)

• Predicted Range: 49.0 – 54.0 ppm.

• Interpretation: This peak is the most sensitive to the "captodative" effect. It appears as a low-intensity singlet (in decoupled mode). Its position is unique: it is far downfield of normal cyclopropanes but upfield of typical ethers due to the ring strain.

The Nitrile Carbon (CN)

• Predicted Range: 119.0 – 121.0 ppm.

• Interpretation: A characteristic weak signal in the unsaturated region. It may be easily confused with solvent impurities or background if the S/N ratio is low. It typically appears slightly upfield of benzonitrile (118 ppm) or aliphatic nitriles (~120 ppm).

The Methylene Carbons (C2/C3)

• Predicted Range: 12.0 – 15.0 ppm.

• Interpretation: These carbons are equivalent and will appear as a single, intense peak. They are deshielded relative to unsubstituted cyclopropane (-2.9 ppm) by the

  -effect of the substituents, but they remain in the high-field aliphatic region.

The Methoxy Methyl (OCH )

• Predicted Range: 55.0 – 57.0 ppm.

• Interpretation: A strong, sharp signal typical of methoxy groups. It may overlap with the C1 quaternary signal, but can be distinguished by DEPT-135 or APT experiments (OMe will be positive/up, C1 will be invisible in DEPT or inverted in APT).

Part 5: References

• BenchChem. (2025).[6] 1-Methoxycyclopropanecarboxylic acid: Synthesis and Properties. Retrieved from

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for substituent additivity rules).

• ChemicalBook. (2024). 1-Methoxycyclopropane-1-carbonitrile Product Entry (CAS 1695475-96-7).[7] Retrieved from

• Wiberg, K. B., & Nist, B. J. (1962). The Interpretation of NMR Spectra of Cyclopropane Derivatives. Journal of the American Chemical Society. (Foundational text on cyclopropane ring currents).

• PubChem. (2025). Compound Summary: (Methoxymethyl)cyclopropane.[2][8] National Library of Medicine. Retrieved from

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. (Methoxymethyl)cyclopropane | C5H10O | CID 547064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Transition Metal-Mediated Synthesis of Monocyclic Aromatic Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Methyl Cyclopropane Methanol Carbon-13 Full Spectrum [wiredchemist.com]
• 6. 1-Methoxycyclopropanecarboxylic acid | 100683-08-7 | Benchchem [benchchem.com]
• 7. 1-Methoxycyclopropane-1-carbonitrile | 1695475-96-7 [chemicalbook.com]
• 8. (Methoxymethyl)cyclopropane | C5H10O | CID 547064 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: FT-IR Spectral Analysis of 1-Methoxycyclopropane-1-carbonitrile

Executive Summary

1-Methoxycyclopropane-1-carbonitrile is a specialized bifunctional intermediate often encountered in the synthesis of strained ring systems (e.g., via Kulinkovich-type reactions) and pharmaceutical scaffolds. Its infrared (IR) spectrum is defined by a unique interplay between ring strain, electronic conjugation, and inductive effects.

The diagnostic nitrile (C≡N) stretching vibration for this compound appears in the range of 2245–2255 cm⁻¹ . This position is distinct from simple alkyl nitriles due to the competing electronic influences of the electron-rich cyclopropane ring and the electron-withdrawing methoxy substituent.

Spectral Profile & Peak Assignments

The following table details the critical vibrational modes for 1-Methoxycyclopropane-1-carbonitrile. The data is synthesized from comparative analysis of structural analogs and fundamental vibrational spectroscopy principles.

Table 1: Key FT-IR Absorption Bands

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Structural Insight
Nitrile (C≡N)	Stretching ( )	2245 – 2255	Medium-Strong	Primary Diagnostic: Shifted slightly higher than conjugated nitriles due to the -methoxy inductive effect.[1][2]
Cyclopropane Ring	C-H Stretching ( )	3000 – 3100	Medium	Characteristic of strained -like C-H bonds in cyclopropane rings (higher frequency than alkyl ).
Methoxy Group	C-H Stretching ( )	2830 – 2960	Medium	Standard alkyl C-H stretches from the methyl ether group.
Ether Linkage	C-O Stretching ( )	1100 – 1200	Strong	Asymmetric stretching of the C-O-C ether bond; often complex due to ring coupling.
Cyclopropane Ring	Ring Deformation	1000 – 1050	Medium	"Breathing" modes characteristic of the 3-membered ring.

Comparative Analysis: The "Electronic Tug-of-War"

To accurately interpret the nitrile peak of 1-Methoxycyclopropane-1-carbonitrile, one must understand the two competing electronic forces at play: Ring Strain/Conjugation vs. Inductive Withdrawal .

Mechanistic Logic

• Baseline (Acetonitrile): A standard aliphatic nitrile absorbs at ~2253 cm⁻¹ .

• Cyclopropane Effect (Conjugation): The cyclopropane ring has "banana bonds" (Walsh orbitals) that can overlap with the nitrile

  -system. This conjugation typically lowers the frequency (red shift) to ~2240 cm⁻¹ , similar to vinyl nitriles.

• Methoxy Effect (Induction): The oxygen atom is highly electronegative. Through the

  -bond, it withdraws electron density from the -carbon. This strengthens the C≡N bond (increases the force constant, ), causing a blue shift (higher frequency).

Table 2: Comparative Shift Analysis

Compound	Structure	Nitrile Peak (cm⁻¹)	Shift Driver
Acetonitrile		2253	Baseline (Standard Alkyl)
Cyclopropanecarbonitrile		2235 – 2245	Red Shift: Ring conjugation/Walsh orbital overlap lowers bond order slightly.
Methoxyacetonitrile		2255 – 2260	Blue Shift: Strong inductive withdrawal ( ) by oxygen strengthens C≡N bond.
1-Methoxycyclopropane-1-carbonitrile	Target	2245 – 2255	Combined: Ring conjugation ( ) is offset by strong -methoxy induction ( ).

Visualizing the Electronic Effects

The following diagram illustrates the structural influences shifting the vibrational frequency.

Caption: Schematic of competing electronic effects. The cyclopropane ring attempts to lower the frequency via conjugation, while the methoxy group raises it via induction.

Experimental Protocol: Reliable Measurement

To ensure data integrity when characterizing this compound, follow this self-validating protocol.

Method: Liquid Film (Neat) vs. Solution

Since 1-Methoxycyclopropane-1-carbonitrile is typically a liquid at room temperature, a neat liquid film measurement is preferred to avoid solvent interference in the nitrile region (e.g., avoiding chloroform or acetonitrile as solvents).

Step-by-Step Workflow:

• Blank Correction: Run a background scan with the ATR (Attenuated Total Reflectance) crystal or salt plates (NaCl/KBr) completely clean. Ensure the baseline is flat.

• Sample Application: Apply 10-20 µL of the neat compound directly onto the diamond/ZnSe ATR crystal.

  • Validation: Ensure no air bubbles are trapped, which causes baseline noise.

• Acquisition: Scan from 4000 to 600 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Minimum 16 scans to improve Signal-to-Noise (S/N) ratio.

• Verification Check:

  • Check for the ~2250 cm⁻¹ peak.[3] If it is absent or weak, check for water contamination (broad peak at ~3400 cm⁻¹) which can quench the signal or suggest hydrolysis to the amide.

  • Check for the ~1700 cm⁻¹ region.[1][4] A peak here indicates hydrolysis to the ketone or ester (ring opening or functional group interconversion), signaling sample degradation.

References

• NIST Chemistry WebBook. Cyclopropanecarbonitrile - Infrared Spectrum.[5] National Institute of Standards and Technology.[5][6][7] Available at: [Link]

• NIST Chemistry WebBook. Methoxyacetonitrile - Infrared Spectrum.[6] National Institute of Standards and Technology.[5][6] Available at: [Link]

• Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups: Nitriles. Available at: [Link][1][3][4][7][8][9][10][11][12][13]

• Specac Application Notes. Interpreting Infrared Spectra: Nitriles and Alkynes. Available at: [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. eng.uc.edu [eng.uc.edu]
• 5. Acetonitrile [webbook.nist.gov]
• 6. Methoxyacetonitrile [webbook.nist.gov]
• 7. Cyclopropanecarbonitrile [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. IR Absorption Table [webspectra.chem.ucla.edu]
• 10. researchgate.net [researchgate.net]
• 11. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 12. Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Mass spectrometry fragmentation pattern of 1-Methoxycyclopropane-1-carbonitrile

An In-Depth Guide to the Mass Spectrometry Fragmentation of 1-Methoxycyclopropane-1-carbonitrile and a Comparative Analysis

Authored by: A Senior Application Scientist

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of novel chemical entities. For researchers in drug discovery and organic synthesis, a deep understanding of fragmentation patterns is not merely academic; it is a predictive and diagnostic necessity. This guide provides a comprehensive analysis of the anticipated electron ionization (EI) mass spectrometry fragmentation pattern of 1-methoxycyclopropane-1-carbonitrile.

Given the absence of a publicly available reference spectrum for this specific molecule in common databases, this document is structured as a predictive guide based on foundational principles of mass spectrometry and a comparative analysis with structurally related compounds. We will dissect the molecule's constituent functional groups—a cyclopropane ring, a methoxy group, and a nitrile—to forecast the primary fragmentation pathways. This approach, grounded in established chemical principles, offers a robust framework for any researcher encountering this or similar strained ring systems.

The Molecular Ion: Stability and Initial Fission Events

Upon entering the mass spectrometer's ionization chamber, 1-methoxycyclopropane-1-carbonitrile will be subjected to electron ionization (EI), a high-energy process that dislodges an electron to form a radical cation, the molecular ion (M+•).

1-Methoxycyclopropane-1-carbonitrile (MW = 97.12 g/mol )

The initial stability of this molecular ion is a critical determinant of the resulting spectrum. The presence of the high-energy, strained cyclopropane ring suggests that the molecular ion will be relatively unstable and prone to rapid fragmentation. The primary cleavage events are expected to be driven by the stabilization of the resulting fragments.

Two logical initial fragmentation steps involve the loss of the substituents on the quaternary carbon: the methoxy group and the nitrile group.

• Loss of a Methoxy Radical (•OCH₃): The cleavage of the C-O bond is a highly probable event, leading to the expulsion of a methoxy radical (mass = 31). This fragmentation is favorable as it results in a resonance-stabilized cyclopropyl cation. The resulting fragment ion at m/z 66 is anticipated to be a significant peak in the spectrum.

• Loss of a Nitrile Radical (•CN): Alternatively, the cleavage of the C-CN bond would result in the loss of a nitrile radical (mass = 26). This would yield a methoxy-substituted cyclopropyl cation at m/z 71 .

Between these two initial losses, the loss of the methoxy radical to form the m/z 66 ion is generally more favorable due to the relative stability of the resulting cation and the slightly weaker C-O bond compared to the C-C bond of the nitrile group.

The Role of the Cyclopropane Ring: Ring-Opening Mechanisms

The strained three-membered ring is central to the molecule's fragmentation behavior. Following initial ionization, the cyclopropane ring in the molecular ion can undergo ring-opening to form a more stable, acyclic isomeric radical cation. This rearrangement is a common feature in the mass spectra of cyclopropane derivatives.

The ring-opening can proceed via cleavage of one of the C-C bonds, leading to a distonic ion where the charge and radical sites are separated. This open-chain intermediate can then undergo further fragmentation. For instance, cleavage of the C1-C2 bond would yield an isomeric radical cation that can then fragment through various pathways, such as the loss of ethylene (C₂H₄), a characteristic fragmentation for substituted cyclopropanes.

Proposed Fragmentation Pathways

The following diagram illustrates the primary anticipated fragmentation pathways originating from the molecular ion.

Caption: Predicted major fragmentation pathways for 1-methoxycyclopropane-1-carbonitrile.

Comparative Analysis: Contextualizing the Fragmentation

To better understand the unique features of 1-methoxycyclopropane-1-carbonitrile's fragmentation, a comparison with related structures is invaluable.

Compound	Key Structural Feature	Anticipated Dominant Fragmentation	Rationale
1-Methoxycyclopropane-1-carbonitrile	Strained ring, Methoxy, Nitrile	Loss of •OCH₃ (m/z 66), Ring-opening pathways	The combination of a good leaving group (methoxy) on a strained ring drives the initial fragmentation.
Methylcyclopropane	Simple Alkyl-substituted Cyclopropane	Loss of •CH₃, Loss of C₂H₄ (ethylene) after ring-opening	Demonstrates the fundamental ring-opening and subsequent fragmentation of the cyclopropane core without substituent effects.
2-Methoxy-2-methylpropanenitrile	Acyclic Isomer	Loss of •CH₃, α-cleavage	The absence of ring strain leads to more conventional α-cleavage adjacent to the nitrile and methoxy groups. The molecular ion is expected to be more stable.

This comparison highlights how the cyclopropane ring's inherent strain is a dominant factor, providing low-energy pathways for fragmentation that are not available to its acyclic isomers.

Predicted Mass Spectrum Data

Based on the analysis of the fragmentation pathways, the following table summarizes the predicted key ions, their mass-to-charge ratio (m/z), and their proposed structures.

m/z	Proposed Ion Structure	Formation Pathway	Predicted Relative Intensity
97	[C₅H₇NO]+•	Molecular Ion	Low to Very Low
66	[C₄H₄N]+	Loss of •OCH₃ from the molecular ion	High
71	[C₄H₇O]+	Loss of •CN from the molecular ion	Medium
52	[C₃H₂N]+	Rearrangement followed by loss of C₂H₅O•	Medium to Low
40	[C₃H₄]+	Loss of HCN from the m/z 66 fragment	Medium

Experimental Protocol for Spectrum Acquisition

To validate the predicted fragmentation pattern, the following experimental protocol is recommended for acquiring the electron ionization mass spectrum of 1-methoxycyclopropane-1-carbonitrile. This protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

Instrumentation

• Mass Spectrometer: Gas Chromatograph-Mass Spectrometer (GC-MS) system.

• Ionization Source: Electron Ionization (EI) at 70 eV. A standard 70 eV is used to ensure that spectra are comparable to standard library databases.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzer.

Experimental Workflow Diagram

Caption: Standard workflow for acquiring the EI-MS spectrum of a volatile organic compound.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 1-methoxycyclopropane-1-carbonitrile.

  • Dissolve the sample in 1 mL of a high-purity volatile solvent such as dichloromethane or ethyl acetate.

  • Vortex the solution thoroughly to ensure homogeneity.

• GC-MS Parameters:

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless (to maximize sensitivity for a pure compound).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • GC Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 15 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

• MS Parameters:

  • Ion Source Temperature: 230 °C.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 35 to 200. A lower mass cutoff of 35 avoids the detection of common air and water background ions (N₂, O₂, Ar, H₂O).

  • Scan Rate: At least 2 scans/second.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte.

  • Obtain the mass spectrum by averaging the scans across the peak apex and subtracting the background spectrum from a nearby baseline region.

  • Analyze the resulting spectrum, identifying the molecular ion and major fragment ions. Compare these experimental results with the predicted fragmentation pattern outlined in this guide.

References

• General Principles of Mass Spectrometry: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (A foundational text for understanding fragmentation mechanisms). URL: [Link]

• Mass Spectrometry of Cyclopropane Compounds: An overview of the characteristic ring-opening and fragmentation can be found in general organic mass spectrometry literature.

• NIST Chemistry WebBook: A comprehensive database for chemical and physical data, including mass spectra for many compounds. While 1-methoxycyclopropane-1-carbonitrile is not listed, this is the standard resource for comparison with known spectra. URL: [Link]

Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of 1-Methoxycyclopropane-1-carbonitrile

For the diligent researcher, the synthesis of novel compounds is a journey of discovery. Yet, the culmination of this journey extends beyond characterization and application; it demands a responsible approach to waste management. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-methoxycyclopropane-1-carbonitrile, a compound for which specific disposal information may not be readily available. By synthesizing data from related chemical families—cyclopropanes, nitriles, and ethers—we can construct a robust and safety-conscious disposal plan grounded in established chemical principles and regulatory standards.

Our approach is built on a foundation of anticipating hazards based on the compound's constituent functional groups. The cyclopropane ring, with its inherent ring strain, can be susceptible to opening under certain conditions.[1] The nitrile group (—C≡N) is a well-known toxicophore, and many organic nitriles are classified as hazardous.[2] The methoxy group (—OCH₃) is generally stable but can influence the overall reactivity of the molecule. This guide, therefore, provides a conservative and safety-first framework for handling and disposing of this unique chemical entity.

I. Hazard Assessment and Chemical Profile

A thorough understanding of a compound's properties is the bedrock of safe handling and disposal. In the absence of a specific Safety Data Sheet (SDS) for 1-methoxycyclopropane-1-carbonitrile, we must infer its potential hazards from its structural components and data on analogous compounds.

Key Structural Considerations:

• Cyclopropane Ring: Cyclopropane itself is a highly flammable gas.[3] While the substituents on 1-methoxycyclopropane-1-carbonitrile will alter its physical properties, the potential for flammability should not be dismissed. The strained ring system can also be susceptible to ring-opening reactions, particularly under acidic conditions or in the presence of certain transition metals.[1]

• Nitrile Group: Organic nitriles can be toxic if inhaled, ingested, or absorbed through the skin. They can release hydrogen cyanide upon decomposition or hydrolysis under certain conditions.

• Methoxy Group: Ethers, such as those containing a methoxy group, can form explosive peroxides upon prolonged exposure to air and light.

Inferred Hazard Profile:

Based on this analysis, 1-methoxycyclopropane-1-carbonitrile should be treated as a flammable, toxic, and potentially reactive chemical. All handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled laboratory environment, such as a chemical fume hood.

Physical and Chemical Properties Summary

Property	Value/Information	Source
Chemical Formula	C₅H₇NO	Inferred
Molecular Weight	97.12 g/mol	Inferred
Appearance	Likely a liquid at room temperature	Inferred from similar compounds
Potential Hazards	Flammable, toxic, may form explosive peroxides, potential for violent reactions with strong oxidizing agents or acids.	Inferred from cyclopropane, nitrile, and ether functionalities.[1][2][3]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, and reducing agents.[4][5]	Inferred

II. Personal Protective Equipment (PPE) and Spill Management

Given the inferred hazards, stringent adherence to PPE protocols is mandatory.

Required PPE:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Given that some chemicals can permeate gloves, it is advisable to consult a glove compatibility chart.

• Body Protection: A flame-retardant laboratory coat.

• Respiratory Protection: All handling of 1-methoxycyclopropane-1-carbonitrile should be performed in a certified chemical fume hood to avoid inhalation of vapors.[6]

Spill Management Protocol:

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Ventilate: Alert personnel in the immediate area and ensure the area is well-ventilated, utilizing the chemical fume hood.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like paper towels to absorb the initial spill.

• Neutralization (for residual amounts): After absorption, the spill surface can be decontaminated.

• Collection and Disposal: Carefully collect the absorbent material and contaminated items into a designated, properly labeled hazardous waste container.

III. Step-by-Step Disposal Protocol

The primary principle for the disposal of 1-methoxycyclopropane-1-carbonitrile is to treat it as hazardous chemical waste. It must not be disposed of down the drain or in general waste.[7]

Step 1: Waste Collection and Segregation

• Collect all waste containing 1-methoxycyclopropane-1-carbonitrile, including unreacted material, contaminated solvents, and spill cleanup materials, in a dedicated and clearly labeled hazardous waste container.[8]

• The container must be made of a material compatible with the chemical and must have a secure, leak-proof lid.[7]

• Label the container with "Hazardous Waste," the full chemical name "1-methoxycyclopropane-1-carbonitrile," and the approximate quantity.[8]

• Segregate this waste from incompatible materials, particularly strong acids and oxidizers.[8]

Step 2: Waste Storage

• Store the hazardous waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[9]

• The storage area should be away from heat, sparks, and open flames.[10]

• Ensure the storage area has secondary containment to capture any potential leaks.[11]

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[12]

• Provide them with all necessary information about the waste, including its chemical composition and potential hazards.

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[13][14][15]

The following flowchart outlines the decision-making process for the proper disposal of 1-methoxycyclopropane-1-carbonitrile.

Caption: Disposal workflow for 1-methoxycyclopropane-1-carbonitrile.

IV. Conclusion: A Commitment to Safety and Compliance

The responsible disposal of laboratory waste is a critical component of scientific integrity and environmental stewardship. While specific disposal guidelines for novel compounds like 1-methoxycyclopropane-1-carbonitrile may not be explicitly documented, a cautious and informed approach based on the known hazards of its functional groups provides a clear path to safe and compliant waste management. By adhering to the procedures outlined in this guide, researchers can ensure the protection of themselves, their colleagues, and the environment, thereby upholding the highest standards of laboratory practice.

References

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Retrieved from [Link]

• OSHA Rules for Hazardous Chemicals. (n.d.). DuraLabel. Retrieved from [Link]

• Laboratory Environmental Sample Disposal Information Document. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• OSHA Hazardous Waste Disposal Guidelines. (2024, October 30). CDMS. Retrieved from [Link]

• 29 CFR 1910.120 - Hazardous waste operations and emergency response. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved from [Link]

• Cyclopropane Disposal. (n.d.). Synergy Recycling. Retrieved from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Retrieved from [Link]

• How to Manage Chemical Waste Disposal in Academic Labs. (2018, November 29). Justrite. Retrieved from [Link]

• How to Dispose of Nitrile Gloves?. (2025, November 7). Earth Safe PPE. Retrieved from [Link]

• Safety Data Sheet - Cyclopropane. (n.d.). Retrieved from [Link]

• Hazardous Laboratory Chemicals Disposal Guide. (n.d.). Reed College. Retrieved from [Link]

• 1-Methoxycyclopropane-1-carboxylic acid. (n.d.). PubChem. Retrieved from [Link]

• Closing the loop: Nitrile glove recycling at UW–Madison laboratories. (2025, September 30). Retrieved from [Link]

• Hazardous Substance Fact Sheet - Cyclopropane. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Kinetics of the gas-phase thermal decompositions of 1-methoxy-1-methylcyclopropane and cis- and trans-1-methoxy-2-methylcyclopropane. (n.d.). RSC Publishing. Retrieved from [Link]

• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

• Disposal of Chemical Waste. (n.d.). Safety Office. Retrieved from [Link]

• 1-(3-Methoxyphenyl)cyclopropane-1-carbonitrile - Exposure Production Volumes. (2025, October 15). Retrieved from [Link]

• 1-METHOXYPROPANE Safety Data Sheet. (2024, July 22). Georganics. Retrieved from [Link]

• 1-Methoxycyclopropane-1-carboxylic acid - Publications - Abstract Sifter. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

• Chemical Properties of 1-Methoxycyclohexane (CAS 931-56-6). (n.d.). Cheméo. Retrieved from [Link]

• 1-Methoxycyclopropane-1-carboxylic acid - Exposure. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

• Synthesis of cyclopropanes. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. (2019, January 28). Beilstein Journals. Retrieved from [Link]

• Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. (n.d.). PMC. Retrieved from [Link]

• 1-Methoxycyclopropane-1-carboxylic acid - Exposure Production Volumes. (2025, October 15). U.S. Environmental Protection Agency. Retrieved from [Link]

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